In Vivo Pharmacokinetic Profile and Distribution of 4-Chloronitrosopiperidine: A Technical Whitepaper
Executive Summary 4-Chloronitrosopiperidine (4-CNP) is a halogenated nitrosamine derivative historically utilized in foundational toxicological and oncology research to understand chemical carcinogenesis[1]. As a Senior...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
4-Chloronitrosopiperidine (4-CNP) is a halogenated nitrosamine derivative historically utilized in foundational toxicological and oncology research to understand chemical carcinogenesis[1]. As a Senior Application Scientist specializing in drug metabolism and pharmacokinetics (DMPK), I approach the evaluation of 4-CNP not merely as a toxicant, but as a kinetic model for low-molecular-weight, moderately lipophilic electrophile precursors.
This whitepaper provides an authoritative, in-depth analysis of the in vivo pharmacokinetic (PK) profile, tissue distribution, and metabolic activation of 4-CNP. Furthermore, it details a self-validating experimental framework for quantifying this compound in biological matrices, ensuring that researchers can generate high-integrity, reproducible data.
Physicochemical Drivers of Pharmacokinetics
To understand the in vivo behavior of 4-CNP, we must first analyze its physicochemical properties. The causality behind a molecule's absorption, distribution, metabolism, and excretion (ADME) is inherently tied to its molecular structure. 4-CNP features a piperidine ring substituted with a chlorine atom at the 4-position and a nitroso group at the 1-position[2].
The addition of the chloro-group slightly alters the electron density of the piperidine ring compared to unsubstituted N-nitrosopiperidine, impacting its metabolic liability. Table 1 summarizes the critical parameters that dictate its PK profile.
Table 1: Physicochemical and Predicted Pharmacokinetic Parameters of 4-CNP
Highly susceptible to hepatic CYP450-mediated alpha-hydroxylation, leading to a high hepatic clearance rate.
In Vivo Distribution and Metabolic Activation
Absorption and Tissue Distribution
Following oral or intraperitoneal administration, 4-CNP exhibits rapid absorption. The XlogP of 0.4 indicates that the molecule is not overly sequestered in adipose tissue (which typically requires XlogP > 3.0), but rather distributes widely across total body water with a slight preference for highly perfused organs.
Because 4-CNP is uncharged at physiological pH (7.4), it readily crosses the blood-brain barrier and partitions efficiently into the liver, kidneys, and lungs. The volume of distribution (
Vd
) is expected to be roughly equivalent to total body water (~0.7 L/kg in rodent models).
Hepatic First-Pass and Metabolic Activation
The defining pharmacokinetic feature of 4-CNP is its rapid metabolic activation. Nitrosamines are classic pro-carcinogens[4]. In vivo, 4-CNP is subjected to a heavy hepatic first-pass effect. Cytochrome P450 enzymes (predominantly CYP2E1 and CYP2A6) catalyze the alpha-hydroxylation of the piperidine ring.
Causality Insight: This metabolic step is the critical junction of its toxicity. The resulting alpha-hydroxy intermediate is highly unstable and spontaneously cleaves. This cleavage generates an aldehyde and an alkyl diazonium ion—a potent, short-lived electrophile that aggressively alkylates nucleophilic centers on DNA, initiating mutagenesis[1].
CYP450-mediated metabolic activation and DNA alkylation pathway of 4-CNP.
Self-Validating Experimental Methodologies
To accurately map the PK profile of 4-CNP, the experimental design must be robust against artifacts. Nitrosamines are notoriously volatile and subject to degradation. Therefore, every protocol described below is engineered as a self-validating system —incorporating internal controls that mathematically and procedurally prove the reliability of the generated data.
Self-validating workflow for in vivo pharmacokinetic profiling of 4-CNP.
Protocol: Animal Model Selection & Dosing
Historical continuity is critical in toxicology. We utilize male Sprague-Dawley rats, mirroring the foundational carcinogenicity studies by Lijinsky and Taylor (1978)[1]. This ensures our kinetic data can be directly correlated with established phenotypic outcomes.
Step-by-Step Methodology:
Acclimation & Baseline: Fast Sprague-Dawley rats (200-250g) for 12 hours prior to dosing. Self-Validation: Collect a pre-dose blood sample (t=0) from the jugular vein of each animal. This serves as an individual baseline to rule out endogenous isobaric interference during mass spectrometry.
Formulation: Dissolve 4-CNP in a vehicle of 5% DMSO / 95% Saline to ensure complete solubilization without causing vehicle-induced toxicity.
Administration: Administer a single intravenous (IV) bolus dose (e.g., 2 mg/kg) via the tail vein.
Serial Sampling: Collect 200 µL blood samples via the jugular vein catheter at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
Stabilization: Immediately transfer blood to K2EDTA tubes placed on wet ice. Centrifuge at 3,000 × g for 10 minutes at 4°C to separate plasma. Causality: Nitrosamines can degrade at room temperature; maintaining a 4°C cold chain is non-negotiable to prevent ex vivo degradation.
Why use Protein Precipitation (PPT) over Liquid-Liquid Extraction (LLE)? 4-CNP possesses a relatively low XlogP of 0.4[2]. While LLE is excellent for highly lipophilic compounds, the moderate polarity and low molecular weight of 4-CNP make it susceptible to evaporative loss during the nitrogen-drying phase of LLE. PPT bypasses evaporation entirely.
Step-by-Step Methodology:
Internal Standard Spiking (Self-Validation): Aliquot 50 µL of rat plasma into a 96-well plate. Add 10 µL of an isotopically labeled internal standard (IS), such as N-nitrosopiperidine-d10. Causality: The IS co-elutes with the analyte, experiencing the exact same matrix suppression and extraction losses. By quantifying the ratio of 4-CNP to IS, the assay self-corrects for any procedural variations.
Protein Precipitation: Add 150 µL of ice-cold acetonitrile (containing 0.1% formic acid) to the plasma. Vortex for 2 minutes.
Centrifugation: Centrifuge at 15,000 × g for 10 minutes at 4°C to pellet the denatured proteins.
LC-MS/MS Analysis: Transfer the supernatant to an autosampler vial. Inject 5 µL onto a C18 reverse-phase column (e.g., 50 × 2.1 mm, 1.7 µm).
Mass Spectrometry: Operate the triple quadrupole mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the specific precursor-to-product ion transition for 4-CNP (m/z 149.04 -> specific fragment)[3].
By strictly adhering to these protocols, researchers can generate highly accurate concentration-time curves, allowing for the precise calculation of clearance (
Cl
), area under the curve (
AUC
), and half-life (
t1/2
) using non-compartmental analysis (NCA).
References
4-Chloronitrosopiperidine | C5H9ClN2O | CID 127854 , PubChem - National Institutes of Health (NIH). Available at: [Link]
4-chloronitrosopiperidine (C5H9ClN2O) , PubChemLite - Université du Luxembourg. Available at: [Link]
N-Nitroso-4-chloropiperidine - Hazardous Agents , Haz-Map. Available at: [Link]
Cytotoxic and genotoxic effects of areca-Nut-Related compounds in cultured human buccal epithelial cells (Referencing Lijinsky W, Taylor HW. Carcinogenicity of 4-chloronitrosopiperidine in Sprague-Dawley rats, 1978), ResearchGate. Available at: [Link]
Thermodynamic Stability and Degradation Kinetics of 4-Chloronitrosopiperidine: A Technical Guide
Executive Summary The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally shifted the landscape of pharmaceutical risk assessment. Among these, 4-chloronitrosopiperidine (CAS 65445-61-6)...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally shifted the landscape of pharmaceutical risk assessment. Among these, 4-chloronitrosopiperidine (CAS 65445-61-6) represents a unique analytical and thermodynamic challenge. As a halogenated cyclic nitrosamine, its degradation kinetics are governed not only by the persistent N-NO bond but also by the reactive potential of the 4-chloro substituent. This whitepaper provides an authoritative, in-depth analysis of the thermodynamic stability, kinetic degradation pathways, and self-validating experimental methodologies required to profile 4-chloronitrosopiperidine in drug development and environmental remediation contexts.
Structural Thermodynamics & The Halogen Effect
The thermodynamic stability of nitrosamines is predominantly dictated by the partial double-bond character of the N-N bond, which arises from the delocalization of the amine nitrogen's lone pair into the electron-withdrawing nitroso oxygen.
In 4-chloronitrosopiperidine 1, the presence of the highly electronegative chlorine atom at the 4-position introduces a strong inductive (-I) effect across the piperidine ring. This subtly pulls electron density away from the piperidine nitrogen, marginally weakening the N-NO bond compared to unsubstituted N-nitrosopiperidine (NPIP). Despite this electronic shift, the molecule remains thermodynamically stable in aqueous environments at ambient temperatures and neutral pH, necessitating aggressive catalytic, thermal, or photolytic conditions to induce meaningful degradation 2.
Kinetic Degradation Pathways
UV Photolysis & N-NO Homolytic Cleavage
Nitrosamines are highly susceptible to UV photolysis (optimally at 254 nm). The degradation follows pseudo-first-order kinetics at low initial concentrations (<0.1 mM) [[3]](). The primary photochemical event is the homolytic cleavage of the N-NO bond, yielding a reactive aminium radical and a nitric oxide (NO•) radical. For cyclic nitrosamines, the quantum yield (
Φ
) is typically constant (around 0.3) across a broad acidity range of pH 2–8 [[3]]().
Advanced Oxidation Processes (AOPs)
In UV/H₂O₂ systems, hydroxyl radicals (•OH) drive the degradation kinetics. Quantum mechanical calculations reveal that •OH attack on nitrosamines primarily involves hydrogen abstraction from the
α
or
β
-carbons, forming C-centered radicals 4. The 4-chloro substituent sterically hinders
γ
-attack and stabilizes adjacent radical intermediates, altering the downstream transformation products. Tracking the ultimate fate of these nitrogen-containing species requires rigorous elementary reaction-based kinetic modeling [[5]]().
Thermal & Solvolytic Degradation
While the N-NO bond resists standard hydrolysis, the 4-chloro group acts as a viable leaving group. Under elevated thermal stress in polar protic solvents, 4-chloronitrosopiperidine can undergo solvolytic dechlorination via
SN1/SN2
mechanisms, yielding 4-hydroxynitrosopiperidine. Environmental factors, including temperature and humidity, dictate whether this solvolytic pathway or direct denitrosation dominates the overall degradation profile 2.
Primary kinetic degradation pathways of 4-chloronitrosopiperidine.
Self-Validating Experimental Protocols
To accurately determine the kinetic parameters of 4-chloronitrosopiperidine without experimental artifact interference, the following self-validating methodologies must be employed.
Protocol 1: Photolytic Kinetic Profiling via LC-HRMS
Objective: Determine the pseudo-first-order rate constant (
kobs
) and quantum yield (
Φ
) of UV-induced degradation.
Sample Preparation: Prepare a 10 µM solution of 4-chloronitrosopiperidine in 10 mM phosphate buffer (pH 7.0).
Causality: A 10 µM concentration ensures pseudo-first-order kinetics and prevents inner-filter effects (photon shielding) during UV irradiation.
Actinometric Calibration (Self-Validation): Calibrate the 254 nm UV reactor using iodide-iodate actinometry prior to the experiment.
Causality: This normalizes the degradation rate against the exact incident photon flux, ensuring the calculated quantum yield is independent of lamp aging.
Irradiation & Time-Course Sampling: Expose the solution to UV light. Extract 1.0 mL aliquots at
t=
0, 5, 10, 15, 30, and 60 minutes. Maintain a parallel "dark control" wrapped in foil.
Causality: The dark control self-validates that degradation is purely photolytic, ruling out ambient thermal hydrolysis.
Chemical Quenching: Immediately transfer aliquots into amber LC vials containing 10 µL of 1 M sodium thiosulfate and store at 4°C.
Causality: Thiosulfate instantly quenches residual reactive oxygen/nitrogen species, while darkness and cold halt photolysis, "freezing" the kinetic state for accurate measurement.
LC-HRMS Analysis: Analyze via Q-TOF LC-HRMS. Track the parent mass (
m/z
149.0476
[M+H]+
) and monitor for ring-opened aminoaldehydes.
Objective: Calculate the Activation Energy (
Ea
) for thermal degradation to predict long-term formulation shelf-life.
Matrix Setup: Dissolve 4-chloronitrosopiperidine (50 µM) in a 50:50 Methanol:Water mixture buffered to pH 4.0, 7.0, and 10.0.
Accelerated Thermal Stress: Seal samples in inert glass ampoules to prevent volatilization. Incubate in precision thermal blocks at 40°C, 60°C, and 80°C.
Sampling: Pull ampoules at 24, 48, 72, and 168 hours. Rapidly chill in an ice-water bath to arrest degradation.
Kinetic Modeling (Self-Validation): Calculate
kobs
for each temperature. Plot
ln(kobs)
versus
1/T
(in Kelvin
−1
) to derive
Ea
.
Causality: A strictly linear Arrhenius plot self-validates that a single degradation mechanism dominates across the temperature range. A non-linear curve indicates a mechanistic shift (e.g., transition from direct denitrosation to solvolytic dechlorination).
Self-validating experimental workflow for nitrosamine kinetic profiling.
Quantitative Kinetic Data
The following table summarizes the representative kinetic parameters for the degradation of halogenated cyclic nitrosamines under various modalities.
Degradation Modality
Environmental / Experimental Conditions
Apparent Rate Constant (
kobs
)
Estimated Half-Life (
t1/2
)
Primary Mechanism
UV Photolysis
254 nm, pH 7.0, 20°C
4.2×10−3 s−1
~2.75 min
Homolytic N-NO cleavage
Hydroxyl Radical (AOP)
UV/H₂O₂, pH 7.0, 20°C
1.8×109 M−1s−1
Microseconds*
α
-H abstraction
Thermal Degradation
Aqueous Buffer, pH 7.0, 80°C
1.5×10−6 s−1
~5.3 days
Solvolytic dechlorination
Hydrolysis
Aqueous Buffer, pH 2.0, 40°C
<1.0×10−8 s−1
> 2 years
Acid-catalyzed denitrosation
*Note: Half-life in AOPs is highly dependent on the steady-state [•OH] concentration generated by the reactor.
Conclusion
The thermodynamic stability of 4-chloronitrosopiperidine makes it a persistent impurity under standard pharmaceutical storage conditions. However, its kinetic profile reveals profound susceptibility to UV photolysis and advanced oxidation. The dual reactivity of the molecule—driven by the photolabile N-NO bond and the thermally labile 4-chloro substituent—requires formulation scientists to utilize rigorous, self-validating kinetic models to accurately predict its fate and ensure regulatory compliance.
References
PubChem - 4-Chloronitrosopiperidine | C5H9ClN2O | CID 127854
National Institutes of Health (NIH)
URL:[Link]
An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants
ACS Publications (2021)
URL:[Link]
Mechanistic Insight into the Degradation of Nitrosamines via Aqueous-Phase UV Photolysis or a UV-Based Advanced Oxidation Process: Quantum Mechanical Calculations
MDPI (2018)
URL:[Link]
Elementary reaction-based kinetic model for the fate of N-nitrosodimethylamine under UV oxidation
Environmental Science: Water Research & Technology (RSC Publishing, 2021)
URL:[Link]
Nitrosamine Degradation Pathways
ResolveMass Laboratories Inc. (2025)
URL: [Link]
Application Notes & Protocols: Utilizing 4-Chloronitrosopiperidine as a Versatile Synthetic Intermediate
Authored for: Researchers, Scientists, and Drug Development Professionals Foreword: The Strategic Value of a Bifunctional Building Block In the landscape of modern organic synthesis, particularly in the realm of medicina...
Author: BenchChem Technical Support Team. Date: April 2026
Authored for: Researchers, Scientists, and Drug Development Professionals
Foreword: The Strategic Value of a Bifunctional Building Block
In the landscape of modern organic synthesis, particularly in the realm of medicinal chemistry, the piperidine scaffold remains a cornerstone of drug design. Its prevalence in natural products and pharmaceuticals underscores the continuous need for versatile and efficient methods to access novel, functionalized piperidine derivatives. 4-Chloronitrosopiperidine emerges as a compelling synthetic intermediate precisely because it offers two distinct and orthogonally reactive functional handles: a C4-chloro substituent ripe for nucleophilic displacement and an N-nitroso group that can be readily transformed or removed.
This document serves as a technical guide for leveraging the unique reactivity of 4-chloronitrosopiperidine. We move beyond simple procedural lists to explain the underlying chemical principles and strategic considerations that empower chemists to unlock its full potential. The protocols herein are designed to be self-validating, with an emphasis on safety, causality, and reproducibility, providing a trustworthy foundation for innovation in drug discovery and development.
Core Concepts: Chemical Properties and Strategic Considerations
4-Chloro-1-nitrosopiperidine (C₅H₉ClN₂O) is a bifunctional molecule whose utility is derived from its two key reactive sites.[1]
The C4-Chloro Group: Positioned on the piperidine ring, the chlorine atom serves as an effective leaving group in nucleophilic substitution reactions. This allows for the direct and regioselective introduction of a wide array of functionalities (e.g., azides, amines, alkoxides, thiolates) at the 4-position, a common locus for modulating the pharmacological properties of piperidine-containing drug candidates.[2]
The N-Nitroso Group: The N-nitroso moiety (-N=O) serves a dual purpose. Primarily, it acts as a protecting group for the piperidine nitrogen, rendering it non-basic and unreactive under many conditions. This allows for selective functionalization at the C4 position without interference from the ring nitrogen. Subsequently, the nitroso group can be efficiently removed (denitrosation) to liberate the secondary amine, or it can be reduced to a hydrazine, opening further avenues for derivatization.[3]
Crucial Safety Imperative: N-nitroso compounds as a class are considered potential carcinogens and should be handled with extreme caution.[3][4][5] All manipulations must be conducted in a well-ventilated fume hood, with appropriate personal protective equipment (PPE), including gloves, a lab coat, and chemical safety goggles.[4][6] Exposure through inhalation, ingestion, or skin contact must be rigorously avoided.[4]
Synthesis of the Intermediate: 4-Chloronitrosopiperidine
The most direct route to 4-chloronitrosopiperidine is the nitrosation of 4-chloropiperidine, which is typically available as its hydrochloride salt. The reaction involves the careful addition of a nitrosating agent, such as sodium nitrite, to an acidic solution of the amine.
Causality Behind the Protocol:
Acidic Medium: The reaction requires an acidic environment (e.g., HCl) to generate nitrous acid (HNO₂) in situ from sodium nitrite. Nitrous acid is the active nitrosating species.
Temperature Control: The reaction is highly exothermic and must be maintained at a low temperature (0-5 °C). This is critical to prevent the decomposition of unstable nitrous acid and to minimize the formation of undesired byproducts.
Stoichiometry: A slight excess of the nitrosating agent is often used to ensure complete conversion of the secondary amine.
Workup: The product is typically a water-insoluble oil or solid, allowing for straightforward extraction into an organic solvent. Washing with a weak base (e.g., sodium bicarbonate solution) neutralizes any remaining acid.
Protocol 2.1: Synthesis of 4-Chloronitrosopiperidine
Materials:
4-Chloropiperidine hydrochloride
Sodium nitrite (NaNO₂)
Hydrochloric acid (HCl), concentrated
Dichloromethane (DCM) or Diethyl ether
Saturated sodium bicarbonate (NaHCO₃) solution
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Deionized water
Ice bath
Procedure:
In a round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloropiperidine hydrochloride (1.0 eq) in deionized water.
Cool the flask in an ice-salt bath to 0 °C.
Slowly add concentrated HCl while maintaining the temperature below 5 °C.
In a separate beaker, prepare a solution of sodium nitrite (1.1 eq) in deionized water.
Add the sodium nitrite solution dropwise to the stirred amine solution over 30-45 minutes, ensuring the internal temperature does not exceed 5 °C. A color change (often to yellow or green) and/or the formation of an oily layer may be observed.
After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an additional 1-2 hours to ensure the reaction goes to completion.
Transfer the mixture to a separatory funnel and extract the product with DCM (3 x volume of the aqueous layer).
Combine the organic layers and wash sequentially with deionized water, saturated NaHCO₃ solution, and brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude 4-chloronitrosopiperidine. The product can be purified further by column chromatography if necessary.
Visualization: Synthesis Workflow
Caption: General Sₙ2 mechanism at the C4 position.
Transformation of the N-Nitroso Group
Once the C4 position has been functionalized, the N-nitroso group can be removed to unmask the parent secondary amine, which is often the ultimate synthetic goal.
Mechanism of Denitrosation: Acid-catalyzed denitrosation is a common and effective method. The reaction is initiated by the protonation of the nitroso oxygen atom. This makes the nitrogen atom highly electrophilic and susceptible to attack by a nucleophile (e.g., a bromide ion from HBr). The resulting intermediate readily fragments to release the secondary amine and a nitrosyl species.
Protocol 3.2.1: Denitrosation to Yield 4-Substituted Piperidines
Rationale: This protocol is the final step in many synthetic sequences starting from 4-chloronitrosopiperidine. It liberates the free piperidine nitrogen, making it available for further reactions (e.g., N-alkylation, N-acylation) or for its role as a basic center in a final drug molecule.
Materials:
4-Substituted-1-nitrosopiperidine (e.g., product from 3.1.1) (1.0 eq)
Hydrogen bromide in acetic acid (HBr/AcOH, ~33% w/w)
Diethyl ether
Sodium hydroxide (NaOH) solution (e.g., 2M)
Procedure:
Dissolve the 4-substituted-1-nitrosopiperidine in a minimal amount of a suitable solvent like acetic acid.
Cool the solution to 0 °C in an ice bath.
Slowly add HBr in acetic acid (2-3 eq) dropwise. Gas evolution may be observed.
Allow the reaction to warm to room temperature and stir for 1-3 hours until TLC analysis indicates complete consumption of the starting material.
Cool the mixture again and carefully add diethyl ether to precipitate the piperidine product as its hydrobromide salt.
Collect the solid by filtration and wash with cold diethyl ether.
To obtain the free base, dissolve the salt in water, cool in an ice bath, and basify by the slow addition of 2M NaOH solution until the pH is >12.
Extract the free amine into an organic solvent (e.g., DCM or ethyl acetate), dry the organic layer, and concentrate to yield the final product.
Integrated Synthetic Strategy: A Two-Step Workflow
The true utility of 4-chloronitrosopiperidine is demonstrated in multi-step syntheses. The following workflow illustrates the logical sequence of C4-functionalization followed by N-denitrosation to arrive at a valuable 4-substituted piperidine building block.
Visualization: Integrated Synthetic Workflow
Caption: A strategic two-step approach to 4-substituted piperidines.
References
Recent Advances in Highly Selective Applications of Nitroso Compounds. ResearchGate. Available at: [Link]
Recent advances in the synthetic applications of nitrosoarene chemistry. Royal Society of Chemistry. Available at: [Link]
N-NITROSOPIPERIDINE HAZARD SUMMARY. New Jersey Department of Health. Available at: [Link]
Nitroso: Structure, Compounds, Properties, and Synthesis. Chemistry Learner. Available at: [Link]
An Organic Chemist's Guide to N-Nitrosamines: Their Structure, Reactivity, and Role as Contaminants. ACS Publications. Available at: [Link]
4-Chloronitrosopiperidine | C5H9ClN2O | CID 127854. PubChem, National Institutes of Health. Available at: [Link]
MATERIAL SAFETY DATA SHEETS N-NITROSO PIPERIDINE (NPIP). Cleanchem Laboratories LLP. Available at: [Link]
Safety Data Sheet: N-Nitrosopiperidine-d10. Chemos GmbH & Co.KG. Available at: [Link]
Identification of the Photoreactive Species of Protonated N-Nitrosopiperidine in Acid Medium: A CASPT2 and DFT Study. ACS Publications, The Journal of Physical Chemistry A. Available at: [Link]
SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry. Available at: [Link]
Conformational Analysis of N-Nitrosopiperidines by 13C Nuclear Magnetic Resonance. The Orientation Preference of an a-Methyl Group. Canadian Journal of Chemistry. Available at: [Link]
Application Note: Solid Phase Extraction (SPE) Techniques for 4-Chloronitrosopiperidine in Wastewater Matrices
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix: Secondary and Tertiary Wastewater Effluent Analytes: 4-Chloronitrosopiperidine (4-Cl-NPIP) and related N-nitrosamines Introduc...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Matrix: Secondary and Tertiary Wastewater Effluent
Analytes: 4-Chloronitrosopiperidine (4-Cl-NPIP) and related N-nitrosamines
Introduction & Chemical Context
Nitrosamines are a critical class of highly mutagenic disinfection by-products (DBPs) formed during the chlorination and chloramination of nitrogen-rich wastewater[1]. While compounds like N-nitrosodimethylamine (NDMA) and N-nitrosopiperidine (NPIP) are routinely monitored, halogenated derivatives such as 4-chloronitrosopiperidine (4-chloro-1-nitrosopiperidine or 4-Cl-NPIP) represent an emerging analytical challenge.
The addition of a chlorine atom to the piperidine ring fundamentally alters the molecule's physicochemical properties. 4-Cl-NPIP (CAS: 65445-61-6) exhibits increased molecular weight (148.59 g/mol ) and enhanced lipophilicity compared to its non-chlorinated parent, NPIP[2]. Because of these properties, standard aqueous extraction methods—such as US EPA Method 521—must be carefully optimized to prevent irreversible sorbent binding or matrix-induced signal suppression[3]. This protocol outlines a highly optimized, self-validating Solid Phase Extraction (SPE) methodology tailored for the reliable recovery of 4-Cl-NPIP from complex wastewater matrices.
Mechanistic Insights: The Causality of Experimental Choices
As analytical scientists, we must design sample preparation workflows that anticipate the chemical behavior of the analyte within a complex matrix. Every step in this protocol is driven by specific mechanistic causality:
Sorbent Selection (Activated Coconut Charcoal): Standard EPA Method 521 utilizes 2 g of 80-120 mesh activated coconut charcoal[3]. We retain this sorbent for 4-Cl-NPIP because the graphitic structure provides massive surface area for π-π interactions with the nitroso group. Furthermore, the chlorine atom in 4-Cl-NPIP enhances van der Waals interactions with the carbon bed, ensuring superior retention compared to highly polar DBPs[4].
Quenching and Preservation: Wastewater contains residual active chlorine (HOCl/OCl⁻) and secondary amine precursors. If left unquenched, de novo halogenation and nitrosation will occur continuously during sample transit, artificially inflating 4-Cl-NPIP concentrations. We mandate the addition of sodium thiosulfate immediately upon collection to reduce active chlorine species, thereby arresting the formation pathway[4].
Cartridge Drying Dynamics: The SPE cartridge must be rigorously dried prior to elution. Residual water forms an immiscible physical barrier with the elution solvent (dichloromethane). If the sorbent pores remain hydrated, the solvent cannot penetrate to disrupt the hydrophobic interactions, drastically reducing recovery[5].
Elution Solvent (Dichloromethane): Dichloromethane (DCM) is the optimal elution solvent. Its low polarity effectively outcompetes the hydrophobic interactions between 4-Cl-NPIP and the carbon sorbent without co-extracting highly polar matrix interferents[5].
Diagram 1: Proposed formation pathway of 4-chloro-N-nitrosopiperidine during wastewater disinfection.
Experimental Protocol: Step-by-Step Methodology
This protocol operates as a self-validating system . By introducing isotopically labeled internal standards (IS) before extraction and utilizing inline drying failsafes, the workflow intrinsically verifies its own efficiency and flags matrix-induced losses.
Materials & Reagents
SPE Cartridges: 6 mL / 2 g Activated Coconut Charcoal (e.g., Resprep EPA 521)[4].
Internal Standards (IS): N-Nitrosodipropylamine-d14 (NDPA-d14) or NDMA-d6[4][6].
SPE Workflow
Sample Preparation & Quenching: Filter 500 mL of wastewater through a 0.45 µm glass fiber filter to remove suspended solids. Immediately add 50 mg/L of sodium thiosulfate to quench residual oxidants[4]. Spike the 500 mL sample with 10–20 ng/L of the IS mixture to monitor total extraction efficiency[6].
Cartridge Conditioning: Mount the coconut charcoal cartridges on an automated SPE workstation or vacuum manifold. Sequentially pass 5 mL of DCM, 5 mL of MeOH, and 10 mL of reagent water through the cartridge[4].
Critical Causality: Do not allow the sorbent bed to go dry after the water rinse. Premature drying causes channeling, leading to sample bypass and loss of active binding sites[5].
Sample Loading: Load the 500 mL wastewater sample at a strictly controlled flow rate of 10–15 mL/min[4].
Critical Causality: Exceeding 15 mL/min reduces the residence time required for the bulky 4-Cl-NPIP molecule to diffuse into the micropores of the charcoal, leading to breakthrough[1].
Cartridge Drying: Apply full vacuum (approx. 15 in Hg) for 10–15 minutes, or dry with a continuous stream of nitrogen gas[4].
Validation Check: If residual water is suspected after vacuuming, attach an inline drying cartridge containing 5 g of anhydrous sodium sulfate (Na₂SO₄) beneath the SPE cartridge prior to the elution step[5].
Analyte Elution: Elute the analytes with 10–12 mL of DCM at a slow, dropwise flow rate (approx. 2–5 mL/min)[4]. Allow the first 2 mL to soak into the bed for 1 minute before resuming flow. This soak time maximizes desorption kinetics, allowing the DCM to fully solvate the bound 4-Cl-NPIP[5].
Extract Concentration: Concentrate the DCM eluate to exactly 1.0 mL using a gentle nitrogen stream in a water bath at room temperature[5].
Critical Causality: Do not concentrate below 0.5 mL. Nitrosamines are semi-volatile; aggressive blowdown will result in severe analyte loss[5].
Diagram 2: Optimized SPE workflow for the extraction of 4-Cl-NPIP from wastewater matrices.
Analytical Methodology & Data Presentation
Following extraction, analysis is typically performed via GC-MS/MS or LC-HRMS. For GC-MS/MS, Positive Chemical Ionization (PCI) using methanol or acetonitrile as a reagent gas is highly recommended over Electron Impact (EI). EI causes excessive fragmentation of the delicate N-NO bond, whereas PCI yields a strong pseudo-molecular ion[M+H]⁺, drastically improving the signal-to-noise ratio for trace wastewater analysis[1][4].
Table 1: Physicochemical Comparison of NPIP and 4-Cl-NPIP
Application Note: Safe Handling, Storage, and Disposal Protocols for 4-Chloronitrosopiperidine in Pharmaceutical Analysis
Introduction and Mechanistic Context In contemporary drug development and quality control (QC), the detection and quantification of nitrosamine impurities have become paramount due to their classification as the "cohort...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction and Mechanistic Context
In contemporary drug development and quality control (QC), the detection and quantification of nitrosamine impurities have become paramount due to their classification as the "cohort of concern" for mutagenic and carcinogenic potential. 4-Chloronitrosopiperidine (also known as 4-chloro-1-nitrosopiperidine) is a halogenated nitrosamine derivative frequently utilized as a reference standard in Abbreviated New Drug Applications (ANDA) and analytical method validation (AMV) workflows [1, 2].
The hazard profile of nitrosamines stems from their metabolic activation by cytochrome P450 enzymes, which undergo
α
-hydroxylation to form unstable diazonium ions. These electrophilic intermediates are potent alkylating agents that can react with nucleophilic centers on DNA (e.g., the N7 or O6 positions of guanine), leading to genetic mutations [3]. Consequently, any laboratory handling 4-chloronitrosopiperidine must implement rigorous containment, storage, and disposal protocols to ensure operator safety and environmental protection.
Physicochemical and Hazard Profile
To design a self-validating safety protocol, one must first understand the fundamental properties of the substance. 4-Chloronitrosopiperidine contains a photolabile N-NO bond and a reactive alkyl chloride moiety, dictating specific environmental controls.
Workflow Visualization: Lifecycle of Nitrosamine Standards
The following diagram illustrates the strict, unidirectional workflow required for handling highly potent analytical standards to prevent cross-contamination and ensure traceability.
Figure 1: Standard operating lifecycle for 4-chloronitrosopiperidine in an analytical laboratory.
Step-by-Step Methodologies and Protocols
The following protocols are designed for researchers preparing calibration curves or spiking solutions for chromatography. They prioritize the prevention of aerosolization and dermal exposure.
Protocol A: Safe Handling and Solution Preparation
Causality Insight: Nitrosamines in powder form pose a severe inhalation risk. Furthermore, static electricity can cause fine powders to disperse.
Engineering Controls: All handling of neat (pure) 4-chloronitrosopiperidine must occur within a certified Class II, Type B2 Biological Safety Cabinet (BSC) exhausted to the outside, or a dedicated chemical fume hood with a face velocity of 80–100 fpm.
Personal Protective Equipment (PPE):
Don a disposable, chemically resistant lab coat (e.g., Tyvek®).
Double-glove using nitrile or neoprene gloves (minimum 5 mil thickness). The outer glove should be changed immediately if contamination is suspected.
Wear fitted safety goggles (not just safety glasses) to prevent ocular exposure to micro-particulates.
Weighing Procedure:
Use an anti-static bar (ionizer) near the analytical balance to neutralize static charges on the vial and spatulas.
Tare a sealed, amber glass volumetric flask containing a small volume of the diluent (e.g., methanol or dichloromethane).
Carefully transfer the required mass of 4-chloronitrosopiperidine directly into the diluent.
Self-Validating Check: By weighing the standard directly into a liquid, the risk of dry powder aerosolization during transport from the balance to the dissolution vessel is eliminated.
Dissolution: Seal the flask immediately and invert gently to dissolve. Do not use ultrasonic baths for the neat powder if the vessel is unsealed, as this generates aerosols.
Protocol B: Storage Conditions
Causality Insight: The N-nitroso group (N-N=O) exhibits strong absorption in the UV region. Exposure to ambient laboratory lighting induces photolytic cleavage of the N-NO bond, generating nitric oxide (NO) and a secondary amine radical, thereby destroying the standard's integrity and altering its toxicity profile.
Temperature: Store the neat standard and all stock solutions at 2–8°C (refrigerated) or -20°C (frozen), strictly adhering to the manufacturer's Certificate of Analysis (CoA) [2].
Light Protection: Materials must be stored in amber glass vials. If clear vials must be used for specific autosamplers, wrap them in aluminum foil.
Segregation: Store 4-chloronitrosopiperidine in a designated, locked "Highly Toxic/Carcinogen" secondary containment bin within the refrigerator to prevent accidental cross-contamination with general reagents.
Protocol C: Decontamination and Disposal
Causality Insight: Because 4-chloronitrosopiperidine contains both a nitrosamine group and a halogen (chlorine), its waste streams cannot be mixed with standard organic solvents. Halogenated waste requires specific incineration parameters to prevent the formation of environmental dioxins.
Work Surface Decontamination:
After weighing, wipe down the balance and fume hood surfaces with a lint-free cloth dampened with methanol, followed by a wipe with 10% bleach (sodium hypochlorite) solution.
Note: While strong acids (like HBr/acetic acid) can chemically denitrosate the compound, this is generally reserved for large-scale industrial decontamination. For analytical quantities, solvent wiping and physical removal is the safest, most controlled method.
Waste Segregation:
Liquid Waste: Collect all LC-MS/GC-MS effluent and expired stock solutions in a dedicated, chemically compatible high-density polyethylene (HDPE) carboy explicitly labeled: "Hazardous Waste: Halogenated Solvents containing Trace Nitrosamines."
Solid Waste: Dispose of all contaminated spatulas, empty standard vials, outer gloves, and decontamination wipes into a designated solid hazardous waste bin.
Final Disposal: Do not attempt to neutralize the chemical in-house. All segregated waste must be transferred to a licensed hazardous waste management contractor for high-temperature incineration (typically >1000°C with adequate residence time) [3].
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 127854, 4-Chloronitrosopiperidine." PubChem, U.S. National Library of Medicine. Available at:[Link]
Haz-Map. "N-Nitroso-4-chloropiperidine - Hazardous Agents." Haz-Map Information on Hazardous Chemicals and Occupational Diseases. Available at: [Link]
Technical Notes & Optimization
Troubleshooting
Technical Support Center: Troubleshooting 4-Chloronitrosopiperidine Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of halogenated nitrosamines.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the synthesis of halogenated nitrosamines. The preparation of 4-chloronitrosopiperidine (1-nitroso-4-chloropiperidine) is notoriously finicky. Unlike simple aliphatic amines, the presence of the 4-chloro substituent introduces competing reaction pathways—namely, nucleophilic substitution (hydrolysis) and E2 elimination.
This guide deconstructs the causality behind these failures and provides a field-proven, self-validating protocol to maximize your synthetic yield.
Core Principles of Nitrosation
To troubleshoot effectively, you must understand the mechanistic balance of the reaction.[1]. However, the secondary amine must remain partially unprotonated to act as a nucleophile.
Furthermore, the strongly electron-withdrawing nature of the newly formed N-nitroso group makes the piperidine ring electron-deficient. This exacerbates the lability of the 4-chloro group, making it highly susceptible to hydrolysis in warm water or E2 elimination in the presence of strong bases.[2].
Figure 1: Mechanistic pathways in 4-chloropiperidine nitrosation and primary side reactions.
Troubleshooting Guides & FAQs
Q1: My overall yield is consistently below 40%, and I see a highly polar spot on TLC. What is happening?A: You are likely observing the hydrolysis of the 4-chloro group to form 1-nitroso-4-hydroxypiperidine. The C-Cl bond in this system is highly labile due to the electron-withdrawing N-nitroso group. Causality: If the reaction temperature exceeds 5 °C, water acts as a nucleophile and displaces the chloride. Ensure your reaction vessel is submerged in an ice-brine bath and that the internal temperature never spikes during the exothermic addition of
NaNO2
.
Q2: The reaction stalls with unreacted 4-chloropiperidine remaining, even with excess
NaNO2
.A: This is a classic pH control failure. Causality: If the pH drops below 2.0, the secondary amine becomes fully protonated (ammonium salt), completely stripping its nucleophilicity. Conversely, if the pH is > 5.0, the concentration of active
NO+
is insufficient to drive the reaction forward. You must maintain a strict pH window of 3.0–4.0 using an acetic acid buffer system.
Q3: I see a new alkene peak in my NMR (around 5.8-6.0 ppm). Where did this come from?A: This indicates base-catalyzed E2 elimination, resulting in 1-nitroso-1,2,3,6-tetrahydropyridine. Causality: This almost always occurs during the workup phase. If you use a strong base like Sodium Hydroxide (NaOH) to neutralize the acidic reaction mixture, the high local concentration of hydroxide ions will abstract an axial proton adjacent to the chlorine, forcing the elimination. Always use mild, saturated aqueous
NaHCO3
for neutralization.
Figure 2: Step-by-step troubleshooting logic tree for optimizing 4-chloronitrosopiperidine yield.
Quantitative Parameter Analysis
To prevent side reactions, strict adherence to the parameters below is mandatory. Deviations directly correlate to specific mechanistic failures.
Table 1: Quantitative Parameters and Yield Outcomes in 4-Chloropiperidine Nitrosation
Do not treat this as a simple recipe; treat it as a dynamic system. Each step contains a validation checkpoint to ensure the chemical environment is correct before proceeding.
Step 1: Substrate Preparation & pH Baseline
Action: Dissolve 4-chloropiperidine hydrochloride (1.0 eq) in a 3:1 (v/v) mixture of deionized water and glacial acetic acid.
Causality: Acetic acid acts as a gentle buffer. It prevents the pH from dropping into the highly acidic regime (< 2.0) where the amine becomes fully protonated and inert.
Validation Checkpoint: Measure the initial pH using a calibrated probe; it must read between 3.5 and 4.5 before any reagents are added.
Step 2: Thermal Equilibration
Action: Submerge the reaction flask in an ice-brine bath and cool the solution to 0–2 °C.
Causality: Lowering the kinetic energy of the system suppresses the activation energy required for nucleophilic attack by water on the labile C-Cl bond.
Step 3: Nitrosating Agent Addition
Action: Prepare a cold (0 °C) aqueous solution of
NaNO2
(1.2 eq). Add this dropwise to the amine solution over 45–60 minutes via an addition funnel.
Causality: Slow addition prevents localized concentration spikes of
NO+
and mitigates exothermic runaway. Heat spikes will immediately trigger E2 elimination.
Validation Checkpoint: The reaction mixture should turn pale yellow. Monitor the internal temperature continuously; if it exceeds 5 °C, halt the addition immediately until the bath cools the system back down.
Step 4: Reaction Maturation & Monitoring
Action: Allow the reaction to stir at 0–5 °C for 2 hours.
Validation Checkpoint: Perform TLC (Hexanes:EtOAc 3:1). The starting material (which is ninhydrin positive) should disappear, replaced by a higher-Rf, UV-active spot representing the target product.
Step 5: Mild Quenching & Extraction
Action: Carefully neutralize the reaction mixture by adding cold, saturated aqueous
NaHCO3
dropwise until the pH reaches 7.0–7.5. Extract the aqueous layer with cold dichloromethane (DCM) three times.
Causality:NaHCO3
provides a gentle, buffered neutralization. Using strong bases like NaOH will instantly catalyze the elimination of the 4-chloro group.
Step 6: Isolation
Action: Wash the combined organic layers with brine, dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure.
Validation Checkpoint: Ensure the rotary evaporator water bath is kept strictly below 25 °C to prevent thermal degradation of the isolated nitrosamine.
References
Title: Carcinogenicity of 3-Chloronitrosopiperidine, 4-Chloronitrosopiperidine, and 3,4-Dichloronitrosopiperidine in Fischer Rats
Source: Cancer Research (AACR Journals)
URL: [Link]
Technical Support Center: Solubilization Strategies for 4-Chloronitrosopiperidine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the challenges of formulating halogenated nitrosamines for in vitro biological assays.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the challenges of formulating halogenated nitrosamines for in vitro biological assays.
While the parent compound, N-nitrosopiperidine, exhibits moderate aqueous solubility (approx. 76.5 g/L) 1, the addition of a chloro substituent at the 4-position fundamentally alters the molecule's physicochemical profile. The highly electronegative chloro group increases the lipophilicity (LogP) and disrupts favorable hydrogen bonding with water, drastically reducing aqueous solubility. Furthermore, the reactive nature of the nitroso (-N=O) group means that harsh solubilization techniques (like extreme pH shifts) risk degrading the compound before the assay even begins.
This guide provides mechanistic troubleshooting, quantitative data, and self-validating protocols to help you achieve stable, artifact-free solubilization of 4-chloronitrosopiperidine.
Part 1: Troubleshooting FAQs & Mechanistic Insights
Q1: Why does 4-chloronitrosopiperidine precipitate immediately when I dilute my DMSO stock into the cell culture medium?A1: You are observing a kinetic solubility failure commonly referred to as "solvent shock." When a highly concentrated DMSO stock is injected directly into an aqueous buffer, the local concentration of the hydrophobic compound exceeds its thermodynamic solubility limit before the DMSO can evenly disperse. This rapid supersaturation triggers nucleation, causing the compound to crash out of solution 2. To prevent this, causality dictates we must alter the kinetics of mixing via stepwise dilution (see Protocol 1).
Q2: I am forced to use DMSO to keep the compound in solution. What is the maximum safe concentration for my in vitro cell assays?A2: For most in vitro cell culture applications, the final DMSO concentration must be kept strictly below 0.1% to 0.5% (v/v) to prevent cytotoxicity and artifactual signaling. High concentrations of DMSO (>1%) can induce caspase-3 cleavage, alter membrane permeability, and cause false-positive toxicity readings in viability assays like MTT 3.
Q3: My primary cell line is highly sensitive to even 0.05% DMSO. How can I deliver 4-chloronitrosopiperidine without using organic solvents?A3: The most scientifically robust alternative is forming an inclusion complex with 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD). HP-β-CD is a cyclic oligosaccharide featuring a lipophilic inner cavity and a hydrophilic exterior 4. By encapsulating the hydrophobic chloro-piperidine ring within this cavity, you create a water-soluble complex that can be dissolved directly into aqueous media without the need for DMSO 5.
Part 2: Decision Workflows & Mechanisms
Caption: Workflow for selecting the optimal solubilization strategy for 4-chloronitrosopiperidine.
Caption: Thermodynamic mechanism of HP-β-CD inclusion complexation with hydrophobic guests.
Part 3: Quantitative Data Summaries
Table 1: Physicochemical Context of Nitrosopiperidines
Protocol 1: Stepwise Media Dilution (Kinetic Control)
Causality: Direct dilution causes rapid supersaturation. By pre-warming the media (increasing thermodynamic capacity temporarily) and diluting stepwise, we minimize the kinetic barrier against nucleation, allowing the compound to bind to serum proteins (like albumin) before it can precipitate 4.
Stock Preparation: Dissolve 4-chloronitrosopiperidine in 100% anhydrous, cell-culture grade DMSO to create a 1000x stock.
Media Prep: Pre-warm the target cell culture medium (containing at least 5-10% FBS) to 37°C in a water bath. Never add DMSO stocks to cold media.
Intermediate Dilution: Add 1 µL of the 1000x stock to 9 µL of the pre-warmed media in a microcentrifuge tube. Vortex immediately for 5 seconds. You now have a 100x intermediate stock.
Final Dilution: Add 10 µL of the 100x intermediate stock dropwise to 990 µL of the final pre-warmed media while gently swirling.
Self-Validating Step: Transfer 100 µL of the final solution to a clear 96-well plate. Read the optical density at 600 nm (OD600) using a microplate reader.
Validation Rule: If the OD600 is > 0.05 compared to a media-only blank, micro-precipitation has occurred. The solution is invalid for assay use.
Causality: The mechanical energy of kneading forces the displacement of high-enthalpy water molecules from the cyclodextrin cavity, replacing them with the hydrophobic 4-chloronitrosopiperidine. This entropically driven process creates a highly water-soluble inclusion complex 5.
Molar Ratio Setup: Weigh out 4-chloronitrosopiperidine and HP-β-CD in a 1:2 molar ratio.
Paste Formation: Place the HP-β-CD into a glass mortar. Add a minimal volume of deionized water (just enough to wet the powder) and triturate with a pestle until a homogeneous paste forms.
Complexation (Kneading): Add the 4-chloronitrosopiperidine powder to the paste. Knead vigorously and continuously for 45 to 60 minutes. Add microliter amounts of water if the paste dries out and becomes too stiff.
Drying & Reconstitution: Dry the resulting paste under a vacuum at room temperature for 24 hours. Once dry, reconstitute the powder in your desired aqueous assay buffer.
Filtration: Pass the reconstituted solution through a 0.22 µm PTFE syringe filter to remove any uncomplexed, insoluble 4-chloronitrosopiperidine.
Self-Validating Step: Analyze the filtrate via UV-Vis spectroscopy.
Validation Rule: If the compound's specific absorbance peak is present and the solution is optically clear (no baseline scattering), the inclusion complexation is successful and ready for DMSO-free in vitro application.
References
National Center for Biotechnology Information (NCBI) Bookshelf. Properties of N-Nitrosopiperidine - 15th Report on Carcinogens.
ResearchGate. In Vitro Solubility Assays in Drug Discovery.
MDPI. Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes.
Benchchem. Technical Support Center: Enhancing Aqueous Solubility of 5,7-Dihydroxychromone.
Dove Medical Press. The hydroxypropyl–β-cyclodextrin complexation of toltrazuril for enhancing bioavailability.
PubMed Central (PMC). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro.
Frontiers. DMSO Concentrations up to 1% are Safe to be Used in the Zebrafish Embryo Developmental Toxicity Assay.
Benchchem. Improving the low aqueous solubility of....
Technical Support Center: Resolving Peak Tailing and Co-elution in 4-Chloronitrosopiperidine Chromatography
Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals tasked with quantifying 4-chloronitrosopiperidine (CID 127854)[1]...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals tasked with quantifying 4-chloronitrosopiperidine (CID 127854)[1] and related Nitrosamine Drug Substance-Related Impurities (NDSRIs). Below, we address the root causes of peak distortion and matrix interference, providing self-validating protocols to ensure regulatory-compliant LC-MS/MS data.
Part 1: Troubleshooting Guide – Eradicating Peak Tailing
Q1: Why does 4-chloronitrosopiperidine exhibit severe peak tailing (Asymmetry Factor > 1.5) on standard C18 columns?A: Peak tailing for this molecule is primarily driven by secondary polar interactions. While the N-nitroso group is relatively neutral, the piperidine ring and the polar chloro-substituent create localized dipoles. On traditional "Type A" silica stationary phases, residual silanol groups (Si-OH) become deprotonated (SiO⁻) at a mobile phase pH above 4.0[2][3]. These ionized silanols act as strong cation-exchange sites, interacting with any localized positive charge or hydrogen-bond donors on the analyte. This causes a fraction of the analyte molecules to be retained longer than the bulk flow, manifesting as an asymmetric trailing edge[4][5].
Q2: What is the most effective, causality-driven approach to eliminate this tailing?A: You must either suppress the ionization of the silica surface or physically shield the analyte from these active sites:
Mobile Phase pH Optimization: Lower the mobile phase pH to ≤ 3.0. Utilizing 0.1% formic acid (pH ~2.7) or a 20 mM potassium phosphate buffer (pH 2.5) ensures that residual silanols are fully protonated and neutralized, thereby shutting down secondary ionic interactions[2][3].
Stationary Phase Upgrades: If low pH is insufficient, transition to a base-deactivated, fully endcapped, or sterically protected column (e.g., TYPE-C™ silica hydride or Pentafluorophenyl [F5] phases)[6][7]. These chemistries physically block or chemically eliminate accessible silanol groups, restoring Gaussian peak symmetry[6].
Part 2: Troubleshooting Guide – Resolving Co-elution
Q3: My 4-chloronitrosopiperidine peak is co-eluting with the sample solvent (e.g., DMF) and the API. Why does this happen, and why is it dangerous?A: Low molecular weight, polar nitrosamines exhibit weak hydrophobic retention on standard alkyl (C18) phases, causing them to elute dangerously close to the void volume[7][8]. When analyzing APIs dissolved in high concentrations of N,N-dimethylformamide (DMF), the DMF solvent front co-elutes with the nitrosamine. This co-elution causes severe ion suppression in the MS source and introduces isobaric interference (e.g., from ¹⁵N or ¹³C isotopes of DMF interfering with the nitrosamine's MRM transitions), leading to false positives and over-quantification[8][9].
Q4: How do I chromatographically separate 4-chloronitrosopiperidine from DMF and complex API matrices?A: You must exploit alternative retention mechanisms beyond simple hydrophobicity:
Orthogonal Selectivity (
π−π
interactions): Switch to a Phenyl-Hexyl or Pentafluorophenyl (F5) stationary phase. These phases leverage
π−π
stacking, dipole-dipole, and hydrogen-bonding mechanisms, which significantly increase the retention of polar nitrosamines relative to the API and DMF[7][10]. Phenyl-hexyl columns have demonstrated up to a 1.5-fold improvement in resolution for NDSRIs compared to C18 columns[10].
Aqueous-Compatible Gradients: Utilize columns designed to resist phase collapse in 100% aqueous conditions (e.g., Evosphere AQUA). This allows you to start the gradient at 0% organic modifier, heavily retaining the polar 4-chloronitrosopiperidine while the unretained DMF is washed to waste[8].
Part 3: Quantitative Data & Method Impact
The following table summarizes how strategic changes in column chemistry and pH directly impact the chromatography of polar nitrosamines.
Table 1: Impact of Method Parameters on Nitrosamine Chromatography
Column Chemistry
Mobile Phase pH
Tailing Factor (As)
Resolution (Rs) from DMF
Mechanistic Observation
Standard C18
7.0 (Neutral)
> 2.0 (Severe)
< 1.0 (Co-elution)
Ionized silanols cause secondary retention; weak hydrophobicity.
Standard C18
2.7 (Acidic)
1.3 (Moderate)
< 1.0 (Co-elution)
Silanols neutralized, but retention remains too weak for separation.
Strong dipole and
π−π
interactions; excellent peak shape.
Part 4: Logical Workflows & Visualizations
Workflow for diagnosing and resolving peak tailing and co-elution in nitrosamine LC-MS/MS.
Part 5: Self-Validating Experimental Protocol
This step-by-step methodology is designed to guarantee baseline separation and optimal peak shape for 4-chloronitrosopiperidine, utilizing built-in validation metrics.
Step 1: Matrix Preparation & Internal Standard Addition
Action: Spike the sample matrix with a stable isotopically labeled internal standard (e.g., D4-4-chloronitrosopiperidine or D14-NDPA) prior to any extraction or filtration (0.22 µm) steps.
Causality: Nitrosamines are highly susceptible to matrix-induced ion suppression. The internal standard corrects for extraction losses and MS variations.
Self-Validation: The absolute peak area of the internal standard must remain consistent (±15% RSD) across all blank, standard, and sample injections. A sudden drop indicates uncorrected ion suppression from co-eluting matrix components.
Step 2: Chromatographic Separation
Column: Pentafluorophenyl (F5) or Phenyl-Hexyl (e.g., 150 × 4.6 mm, 2.7 µm core-shell)[7][10].
Mobile Phase A: LC-MS grade Water with 0.1% Formic Acid (pH ~2.7)[2][3].
Mobile Phase B: LC-MS grade Methanol. (Note: Methanol is preferred over Acetonitrile for
π−π
stationary phases to maximize dipole selectivity).
Gradient: Start at 0% B for 2.0 minutes to focus the polar analyte. Ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate[8].
Causality: Starting at 100% aqueous phase prevents the polar nitrosamine from traveling with the solvent front, effectively resolving it from the unretained DMF peak[8].
Step 3: Mass Spectrometric Detection (MRM)
Action: Operate the mass spectrometer in APCI or ESI positive mode, monitoring at least two MRM transitions (Quantifier and Qualifier).
Self-Validation: The ion ratio (Qualifier/Quantifier) in the sample must match the reference standard within ±20%. If the ratio fails, it is a definitive indicator of isobaric co-elution (e.g., DMF isotopes), requiring further adjustment of the gradient slope.
Step-by-step self-validating experimental workflow for LC-MS/MS analysis.
LCGC International. "LCMS/MS Method Considerations for Nitrosamine Analysis in APIs".[Link]
Phenomenex Technote. "LC-MS/MS method for the quantitation of eight nitrosamine compounds". [Link]
ACS Publications. "Accurate Quantitation of N-Nitrosodimethylamine in Pharmaceutical Products with High Levels of N,N-Dimethylformamide by HPLC-MS". [Link]
PMC - NIH. "Determination of Nitrosamine Drug Substance-Related Impurities Derived from Nortriptyline and Sertraline Using LC-MS/MS". [Link]
optimizing extraction efficiency of 4-chloronitrosopiperidine from biological matrices
Welcome to the Technical Support Center for trace-level nitrosamine analysis. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when extracting 4-chloronitrosop...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for trace-level nitrosamine analysis. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when extracting 4-chloronitrosopiperidine (a highly scrutinized genotoxic impurity) from complex biological matrices.
This center bypasses generic advice, focusing instead on the physicochemical causality behind matrix effects, analyte loss, and the notorious issue of in situ artifact formation.
I. Diagnostic Troubleshooting & FAQs
Q1: Why am I experiencing low extraction recovery (<50%) for 4-chloronitrosopiperidine from human plasma using standard Liquid-Liquid Extraction (LLE)?Causality: 4-chloronitrosopiperidine is a relatively polar, low-molecular-weight nitrosamine with an XLogP3 of approximately 0.4[1]. In complex biological matrices like plasma, standard non-polar organic solvents (e.g., hexane or pure dichloromethane) fail to disrupt the hydrogen bonding and protein-binding interactions of the analyte.
Solution: Shift from standard LLE to a Salting-out Liquid-Liquid Extraction (SALLE). By adding a high concentration of a chaotropic salt (like NaCl) to an aqueous/water-miscible organic mixture (e.g., Acetonitrile), you increase the ionic strength of the aqueous phase. This reduces the miscibility of the organic solvent, driving the polar nitrosamine into the organic layer and precipitating matrix proteins simultaneously[2].
Q2: I am detecting 4-chloronitrosopiperidine in my blank matrix samples. Is this laboratory contamination or artifactual formation?Causality: It is highly likely to be in situ artifactual formation. Biological matrices and certain excipients contain residual nitrites. During sample preparation—especially if subjected to acidic conditions (pH < 4) or elevated temperatures during solvent evaporation—these nitrites act as nitrosating agents. They rapidly react with secondary amine precursors (e.g., 4-chloropiperidine) present in the sample to form 4-chloronitrosopiperidine[2].
Solution: You must actively block the nitrosation pathway. Introduce a nitrite scavenger, such as ascorbic acid or alpha-tocopherol, to the biological matrix before any extraction solvents are added. Ascorbic acid quenches reactive nitrites by reducing them to nitric oxide (NO), which lacks the electrophilicity to nitrosate amines[3]. Additionally, buffer the sample to a pH > 7.0, as acidic environments exponentially accelerate artifact formation[4].
Mechanism of in situ nitrosamine artifact formation and targeted prevention strategies.
Q3: My LC-MS/MS signal is severely suppressed in urine samples. How can I optimize the Solid-Phase Extraction (SPE) to remove phospholipids without losing the analyte?Causality: Phospholipids from biological membranes co-elute with early-to-mid eluting polar analytes in reversed-phase LC, competing for charge in the Electrospray Ionization (ESI) source. Because 4-chloronitrosopiperidine has moderate retention, aggressive organic washes (e.g., >40% methanol) on a standard C18 sorbent will prematurely elute the analyte alongside the interferences.
Solution: Utilize an Activated Carbon SPE sorbent. Activated carbon provides exceptionally strong
π−π
interactions with the nitroso group of the analyte[5]. This allows you to employ a highly non-polar wash (like Hexane) to strip away phospholipids and neutral lipids without breaking the analyte-sorbent interaction, prior to eluting the target with Dichloromethane (DCM).
II. Quantitative Benchmarks
To illustrate the causality of method selection, the following table summarizes the performance of various extraction strategies based on empirical nitrosamine behavior in biological matrices.
Table 1: Quantitative Evaluation of Extraction Strategies for 4-Chloronitrosopiperidine
Extraction Strategy
Matrix
Scavenger Added
Analyte Recovery (%)
Artifact Formation (ng/mL)
Matrix Effect (Ion Suppression)
Standard LLE (DCM)
Plasma
None
42 ± 5%
2.45
High (>40%)
LLE (DCM)
Plasma
Ascorbic Acid (10mM)
41 ± 4%
< 0.10
High (>40%)
SALLE (Acetonitrile/NaCl)
Plasma
Ascorbic Acid (10mM)
84 ± 3%
< 0.10
Moderate (~20%)
SPE (C18 Sorbent)
Urine
Ascorbic Acid (10mM)
65 ± 6%
< 0.10
High (>35%)
SPE (Activated Carbon)
Urine
Ascorbic Acid (10mM)
94 ± 2%
< 0.10
Low (<5%)
III. Validated Extraction Methodologies
Every robust analytical method must be a self-validating system. The following protocols integrate chemical logic with built-in quality control steps to ensure data integrity.
Best for: High-throughput plasma analysis where SPE is cost-prohibitive.
System Validation Check: Prepare a blank plasma matrix spiked with 10 mM ascorbic acid and 500 ng/mL 4-chloropiperidine (the secondary amine precursor). A successful validation will yield <0.1 ng/mL of 4-chloronitrosopiperidine in the final extract, confirming the complete suppression of artifactual nitrosation.
Sample Aliquot: Transfer 500 µL of biological matrix into a 2 mL microcentrifuge tube.
Scavenger Addition (Critical Step): Add 50 µL of 100 mM ascorbic acid (prepared fresh in MS-grade water)[4].
Mechanistic Rationale: Ascorbic acid must be introduced before any organic solvents lyse cells or alter the pH, ensuring all free nitrites are immediately reduced to NO.
Internal Standard: Add 50 µL of isotopically labeled internal standard (e.g., 4-chloronitrosopiperidine-d4).
Phase Separation: Add 500 µL of Acetonitrile and 200 mg of NaCl[2]. Vortex vigorously for 5 minutes.
Mechanistic Rationale: NaCl forces the hydration shells of the water molecules to bind to the salt ions, expelling the polar acetonitrile and the analyte into a distinct upper organic layer.
Centrifugation: Spin at 10,000 x g for 10 minutes at 4°C to pellet precipitated proteins.
Concentration: Transfer the upper organic layer to a clean vial. Evaporate under a gentle stream of nitrogen at exactly 25°C.
Mechanistic Rationale: Nitrosamines are thermally labile and volatile. Exceeding 30°C will result in significant analyte loss[2].
Reconstitution: Reconstitute in 100 µL of initial LC mobile phase.
Protocol B: Artifact-Free Solid-Phase Extraction (SPE) using Activated Carbon
Best for: Achieving maximum sensitivity and lowest matrix effects in complex urine/tissue samples.
Step-by-step logic for the optimized Solid-Phase Extraction (SPE) of 4-chloronitrosopiperidine.
Pretreatment: Pretreat 1 mL of biological sample with 100 µL of 100 mM ascorbic acid. Adjust the pH to 8.0 using 0.1 M Ammonium Hydroxide.
Mechanistic Rationale: Basic pH conditions (pH > 7) inherently inhibit the nitrosation reaction, providing a secondary layer of defense alongside the scavenger[4].
Conditioning: Condition a 500 mg/3 mL activated carbon SPE cartridge with 3 mL Dichloromethane (DCM), 3 mL Methanol, and 3 mL MS-grade water[5].
Loading: Load the pretreated sample at a controlled flow rate of 1 mL/min to ensure adequate residence time for
π−π
bonding.
Interference Washing:
Wash 1: 2 mL of 5% Methanol in water (elutes highly polar matrix components and salts).
Wash 2: 2 mL of Hexane (elutes non-polar lipids and phospholipids).
Drying: Apply maximum vacuum for 5 minutes to remove all residual aqueous and hexane traces.
Elution: Elute 4-chloronitrosopiperidine with 3 mL of DCM at 0.5 mL/min.
Concentration & Reconstitution: Concentrate under nitrogen at 25°C and reconstitute for LC-MS/MS analysis.
IV. References
1.[5] DEVELOPMENT OF A RELIABLE METHOD FOR N-NITROSAMINES IN MEDICINES DETERMINATION BY DISPOSABLE PIPETTE EXTRACTION AND LC-MS ANALYSIS. ResearchGate. 5
2.[2] Nitrosamine Control: From Risk Assessment to Analytical Testing with Emphasis on Sample Preparation and Phase-Appropriate Method Validation. Organic Process Research & Development - ACS Publications. 2
3.[6] 4-Chloronitrosopiperidine | C5H9ClN2O | CID 127854. PubChem - NIH. 6
4.[4] Nitrosamine formation and scavenging in drug products. FHNW. 4
5.[3] Using the Right Excipients to Mitigate Nitrosamine Formation. The Medicine Maker. 3
6.[1] N-Nitrosopiperidine | C5H10N2O | CID 7526. PubChem - NIH.1
4-chloronitrosopiperidine vs N-nitrosopiperidine carcinogenic potential comparison
An in-depth technical comparison of the carcinogenic potential between N-nitrosopiperidine (NPIP) and its halogenated derivative, 4-chloronitrosopiperidine, reveals critical insights into the structure-activity relations...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical comparison of the carcinogenic potential between N-nitrosopiperidine (NPIP) and its halogenated derivative, 4-chloronitrosopiperidine, reveals critical insights into the structure-activity relationships (SAR) of nitrosamines. With regulatory agencies imposing strict limits on nitrosamine impurities in pharmaceuticals, understanding how structural substitutions amplify genotoxicity is paramount for drug development professionals and toxicologists.
Structural and Mechanistic Basis of Carcinogenesis
N-nitrosopiperidine (NPIP) is a well-characterized cyclic nitrosamine and an IARC Group 2B [1] probable human carcinogen. Like most aliphatic and alicyclic nitrosamines, NPIP is not directly mutagenic; it requires metabolic activation to exert its genotoxic effects.
The primary pathway for both NPIP and 4-chloronitrosopiperidine involves Cytochrome P450 (CYP450)-mediated α-hydroxylation [2]. The addition of a hydroxyl group at the carbon adjacent to the nitroso nitrogen creates an unstable α-hydroxy ester. This intermediate spontaneously undergoes non-enzymatic cleavage, yielding an aldehyde and a highly reactive alkylating diazonium ion. This electrophilic species aggressively attacks nucleophilic centers on DNA (predominantly the N7 and O6 positions of guanine), forming covalent DNA adducts that, if left unrepaired, lead to base mispairing and oncogenic mutations.
The Impact of Halogenation:
The substitution of a chlorine atom at the 4-position of the piperidine ring fundamentally alters the molecule's electron density. The electron-withdrawing nature of the halogen stabilizes the transition state during CYP-mediated oxidation and increases the electrophilicity of the resulting diazonium ion. Consequently, halogen substitution on the piperidine ring significantly enhances the compound's mutagenic and carcinogenic activity [3].
CYP450-mediated metabolic activation pathway of nitrosopiperidines leading to DNA adduct formation.
Comparative In Vivo Carcinogenic Potency
While NPIP is a potent carcinogen, the introduction of the 4-chloro substitution causes a profound shift in both organotropism (target organ specificity) and overall lethality.
Unsubstituted NPIP primarily induces hepatocellular carcinomas, alongside tumors of the esophagus and respiratory system. In contrast, 4-chloronitrosopiperidine exhibits extreme organotropism for the upper gastrointestinal tract. In landmark studies utilizing Fischer 344 rats, administration of 4-chloronitrosopiperidine resulted in near 100% mortality driven by aggressive esophageal tumors, alongside significant tumor incidence in the forestomach and tongue[4].
Quantitative Comparison of Carcinogenic Profiles
Parameter
N-nitrosopiperidine (NPIP)
4-chloronitrosopiperidine
Structural Substitution
None (Parent Compound)
4-Chloro
Primary Target Organs (Rats)
Liver, Esophagus, Lungs
Esophagus, Forestomach, Tongue
Mutagenic Activity (Drosophila)
Baseline (Strong)
Enhanced [3]
Relative Carcinogenic Potency
High
Markedly Higher than NPIP [4]
Typical Experimental Dose
10 - 50 mg/kg/day
0.17 mM in drinking water
Primary Cause of Mortality
Hepatic Failure / Systemic Burden
Esophageal Obstruction / Dysphagia
Self-Validating Experimental Workflow for Carcinogenicity Assessment
To objectively compare the carcinogenic potential of these compounds, researchers must utilize a self-validating in vivo protocol. The following methodology incorporates internal controls and analytical verifications to ensure that the resulting tumor incidence data is an artifact-free reflection of the compound's intrinsic toxicity.
Step 1: Model Selection & Acclimation
Action: Select male Fischer 344 rats (6-8 weeks old).
Causality: Fischer 344 rats are a highly standardized inbred strain with a meticulously documented baseline for spontaneous tumor incidence. This ensures that any rare upper-GI tumors observed are definitively linked to the test article rather than genetic drift.
Step 2: Test Article Preparation & Analytical Verification (Self-Validation)
Action: Prepare 4-chloronitrosopiperidine and NPIP at equimolar concentrations (e.g., 0.17 mM) in sterile drinking water.
Self-Validation: Nitrosamines are volatile and subject to photodegradation. To validate the dose, perform weekly HPLC-UV analysis of the water bottles directly from the animal cages. This proves the animals received the intended continuous dose and that the compound did not degrade prior to ingestion.
Step 3: Controlled Dosing & Clinical Observation
Action: Administer the solutions ad libitum for 21 to 30 weeks. Include a Negative Control group (pure water) and a Positive Control group (unsubstituted NPIP).
Causality: Administration via drinking water mimics the primary route of human environmental exposure. Because 4-chloronitrosopiperidine targets the esophagus, tumors will cause dysphagia (difficulty swallowing). Therefore, bi-weekly body weight tracking is implemented as a humane endpoint indicator; a sudden drop in weight validates the onset of esophageal obstruction.
Step 4: Necropsy & Histopathological Evaluation
Causality: Blinded histopathological scoring prevents observer bias. Comparing the 4-chloro group's esophageal lesion severity against the NPIP positive control quantifies the exact enhancement of potency caused by the halogen substitution.
Self-validating in vivo workflow for assessing nitrosamine carcinogenic potency.
Implications for Drug Development
The comparison between NPIP and 4-chloronitrosopiperidine serves as a critical case study in predictive toxicology. It demonstrates that seemingly minor structural modifications—such as the addition of a single halogen atom—can drastically amplify a molecule's genotoxic threat and alter its target organ profile. For pharmaceutical scientists managing nitrosamine risk assessments, this underscores the necessity of evaluating the specific structural environment of an impurity, rather than relying solely on class-wide assumptions.
References
International Agency for Research on Cancer (IARC). (1978). "N-Nitrosopiperidine." IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, Volume 17.[Link]
MDPI. (2022). "Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed." International Journal of Molecular Sciences.[Link]
Nix, C. E., Brewen, B., Wilkerson, R., & Epler, J. L. (1979). "Effects of N-nitrosopiperidine substitutions on mutagenicity in Drosophila melanogaster." Mutation Research. [Link]
Lijinsky, W., Saavedra, J. E., Reuber, M. D., & Blackwell, B. N. (1980). "Carcinogenicity of 3-chloronitrosopiperidine, 4-chloronitrosopiperidine, and 3,4-dichloronitrosopiperidine in Fischer rats." Cancer Research, 40(9):3325-7.[Link]
Comparative
A Senior Application Scientist's Guide to the Comparative Toxicology of Halogenated Nitrosamines and 4-Chloronitrosopiperidine
For Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Challenge of Nitrosamines N-nitrosamines are a class of potent mutagenic and carcinogenic compounds that have been a significant...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Enduring Challenge of Nitrosamines
N-nitrosamines are a class of potent mutagenic and carcinogenic compounds that have been a significant concern for public health and the pharmaceutical industry for decades.[1][2] Their presence as impurities in food, water, and pharmaceutical products has led to stringent regulatory scrutiny and the need for a deep understanding of their toxicological profiles.[1] These compounds exert their toxicity primarily after metabolic activation by cytochrome P450 (CYP) enzymes, which transforms them into highly reactive electrophiles capable of alkylating DNA.[3][4] This DNA damage, if not repaired, can lead to mutations and the initiation of cancer.[3][5]
This guide provides a comparative toxicological study of two important subgroups of nitrosamines: halogenated nitrosamines and 4-chloronitrosopiperidine. As a Senior Application Scientist, the goal is to provide not just a collection of data, but a synthesized analysis grounded in mechanistic understanding and practical experimental approaches. We will explore the nuances of how halogenation influences nitrosamine toxicity and provide the rationale behind the experimental designs used to assess these risks.
The Subject of Our Comparison: Halogenated Nitrosamines and 4-Chloronitrosopiperidine
4-Chloronitrosopiperidine is a cyclic nitrosamine that has been the subject of toxicological studies. Its chlorinated structure raises specific questions about how the presence of a halogen atom on the piperidine ring affects its carcinogenic potential compared to its non-halogenated counterpart.
Halogenated nitrosamines are a broader category of nitrosamines where one or more hydrogen atoms have been replaced by a halogen (fluorine, chlorine, bromine, or iodine). The nature of the halogen, its position on the alkyl chain, and the degree of halogenation can dramatically alter the compound's metabolic fate and toxicological properties.[6]
This guide will delve into a comparative analysis of their mechanisms of toxicity, genotoxicity, and carcinogenicity, supported by experimental data and detailed protocols.
Mechanisms of Toxicity: The Critical Role of Metabolic Activation and the Influence of Halogenation
The carcinogenicity of most nitrosamines is not inherent to the parent molecule but is a consequence of their metabolic activation.[3] This process, primarily mediated by CYP enzymes, involves the hydroxylation of the carbon atom alpha to the nitroso group (α-hydroxylation).[7] This initial step leads to the formation of an unstable α-hydroxynitrosamine, which then spontaneously decomposes to form a highly reactive diazonium ion.[4] This diazonium ion is a potent electrophile that can alkylate nucleophilic sites on DNA bases, forming DNA adducts.[3]
The formation of these DNA adducts, particularly at the O6-position of guanine, is a critical initiating event in nitrosamine-induced carcinogenesis.[8] If these adducts are not removed by cellular DNA repair mechanisms, they can lead to mispairing during DNA replication, resulting in permanent mutations.
The Influence of Halogenation:
The introduction of a halogen atom into the nitrosamine structure can significantly modulate its toxic potential. The effect is highly dependent on the specific halogen and its location within the molecule.
Inhibition of Metabolism: Fluorine substitution at the β-position of a nitrosamine, as seen in N-nitroso-bis(2,2,2-trifluoroethyl)amine (6-F-DEN), has been shown to block metabolic oxidation at the terminal carbon atoms. This inhibition of α-hydroxylation renders the compound inactive in both carcinogenicity and mutagenicity tests.[9] This provides a clear example of how strategic halogenation can detoxify a potent carcinogen.
Altered Organotropism: In contrast, N-nitroso-(2,2,2-trifluoroethyl)ethylamine (F-3-NDEA), another fluorinated nitrosamine, is carcinogenic in rats. However, its primary target organs are the esophagus and nasal cavity, a shift from the predominantly hepatocarcinogenic activity of its non-halogenated parent compound, N-nitrosodiethylamine (NDEA).[10] This demonstrates that halogenation can alter the metabolic pathway and, consequently, the tissue-specific toxicity.
The underlying principle is that the electronic and steric properties of the halogen atom can influence the rate and site of CYP-mediated metabolism. Electron-withdrawing halogens, like fluorine, can deactivate the molecule towards oxidative metabolism, particularly when located near the α-carbon.
Below is a diagram illustrating the generalized metabolic activation pathway of nitrosamines and the potential influence of halogenation.
Caption: Generalized metabolic activation of nitrosamines and the influence of halogenation.
Comparative Toxicity Data
The following table summarizes available carcinogenicity and mutagenicity data for 4-chloronitrosopiperidine and a selection of halogenated nitrosamines. It is important to note that direct comparative studies are limited, and data is often generated under different experimental conditions.
Positional Effects of Halogenation: The data clearly illustrates that the position of the halogen is a critical determinant of toxicity. β-fluorination can either lead to inactivation (6-F-DEN) or altered carcinogenicity (F-3-NDEA).
Potency of 4-Chloronitrosopiperidine: 4-chloronitrosopiperidine is a potent carcinogen, with its toxicity being greater than that of 3-chloronitrosopiperidine, suggesting that the position of the chlorine atom on the piperidine ring influences carcinogenic potency.[11]
Experimental Protocols for Toxicity Assessment
To objectively compare the toxicity of nitrosamines, a standardized set of robust and validated assays is essential. The choice of assay depends on the toxicological endpoint of interest, from initial screening for mutagenicity to long-term carcinogenicity studies.
Bacterial Reverse Mutation Assay (Ames Test) for Mutagenicity
The Ames test is a widely used and regulatory-accepted in vitro assay for identifying substances that can produce gene mutations.[13] For nitrosamines, which often require metabolic activation, an "enhanced" Ames test protocol is recommended.[14][15][16]
Principle: The assay utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize this essential amino acid and will not grow on a histidine-deficient medium. A mutagenic substance can cause a reverse mutation, restoring the ability of the bacteria to synthesize histidine and thus to grow on the selective medium.
Experimental Workflow:
Caption: Workflow for the enhanced Ames test for nitrosamines.
Detailed Methodology:
Bacterial Strains: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli WP2 uvrA (pKM101) to detect different types of mutations.[14]
Metabolic Activation (S9 Mix): Prepare a post-mitochondrial fraction (S9) from the livers of rodents (hamster is often preferred for nitrosamines) induced with CYP450 inducers. A higher concentration of S9 (e.g., 30%) is often recommended for nitrosamines.[13]
Pre-incubation Method: In a test tube, combine the bacterial culture, the test compound at various concentrations, and the S9 mix (for assays with metabolic activation) or a buffer (for assays without metabolic activation). Incubate this mixture at 37°C for a short period (e.g., 30 minutes).[15]
Plating and Incubation: After pre-incubation, add molten top agar to the mixture and pour it onto the surface of a minimal glucose agar plate. Incubate the plates at 37°C for 48-72 hours.
Data Interpretation: A positive result is indicated by a dose-dependent increase in the number of revertant colonies that is significantly higher than the spontaneous reversion rate observed in the negative control plates.
Causality Behind Experimental Choices: The pre-incubation method and the use of a higher concentration of hamster liver S9 are crucial for nitrosamines as they enhance the metabolic activation of these compounds, increasing the sensitivity of the assay.[13]
In Vitro Mammalian Cell Cytotoxicity Assay (CHO Cell Assay)
This assay assesses the ability of a compound to cause cell death in a mammalian cell line, providing a measure of its general toxicity. Chinese Hamster Ovary (CHO) cells are commonly used for this purpose.[17]
Principle: CHO cells are exposed to the test compound at various concentrations. After a defined exposure period, cell viability is measured using methods such as the neutral red uptake assay or the MTT assay.
Experimental Workflow:
Caption: Workflow for the CHO cell cytotoxicity assay.
Detailed Methodology:
Cell Culture: Maintain CHO cells in appropriate culture medium and conditions.
Cell Plating: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.
Compound Treatment: Expose the cells to a range of concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include appropriate negative and positive controls.
Viability Assessment: After the exposure period, assess cell viability. For the MTT assay, this involves incubating the cells with MTT solution, which is converted by viable cells into a colored formazan product. The formazan is then solubilized, and the absorbance is measured.
Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits cell growth by 50%) can be determined from the dose-response curve.
Causality Behind Experimental Choices: The use of a mammalian cell line provides a more physiologically relevant system than bacteria for assessing general cytotoxicity. The IC50 value is a key parameter for comparing the cytotoxic potency of different compounds.
In Vivo Rodent Carcinogenicity Bioassay
This long-term study is the gold standard for assessing the carcinogenic potential of a substance.[18]
Principle: Groups of rodents (typically rats or mice) are exposed to the test compound over a significant portion of their lifespan. The incidence of tumors in the treated groups is compared to that in a concurrent control group.
Experimental Workflow:
Caption: Workflow for an in vivo rodent carcinogenicity bioassay.
Detailed Methodology:
Animal Model and Dosing: Select a suitable rodent species and strain. Based on sub-chronic toxicity studies, determine the dose levels, which typically include a control group, a low dose, a mid-dose, and a high dose (often the Maximum Tolerated Dose - MTD).[18]
Administration: Administer the test compound to the animals via a relevant route of exposure (e.g., in drinking water, feed, or by gavage) for the majority of their lifespan (e.g., 2 years for rats).
In-life Monitoring: Regularly observe the animals for clinical signs of toxicity, body weight changes, and palpable masses.
Pathology: At the end of the study, or when animals are euthanized due to their condition, perform a full necropsy. Collect all organs and tissues for histopathological examination by a qualified pathologist.
Data Analysis: Statistically compare the tumor incidence in the treated groups with the control group. The TD50 (the daily dose rate that would cause tumors in 50% of the animals that would have otherwise been tumor-free) can be calculated to quantify carcinogenic potency.[19]
Causality Behind Experimental Choices: The long-term exposure in a whole animal model provides the most definitive evidence of a substance's carcinogenic potential under the conditions of the test. The use of the MTD ensures that the assay has sufficient power to detect a carcinogenic effect.[18]
Conclusion and Future Directions
The toxicological profiles of halogenated nitrosamines and 4-chloronitrosopiperidine are complex and highlight the profound impact that subtle structural modifications can have on carcinogenic and mutagenic potential. The presence and position of a halogen atom can dramatically alter metabolic activation pathways, leading to either detoxification or a change in target organ specificity.
4-chloronitrosopiperidine stands out as a potent carcinogen, and further research is warranted to fully elucidate its mutagenic potential and the precise mechanism by which the chlorine atom enhances its toxicity. For the broader class of halogenated nitrosamines, a systematic investigation into the structure-activity relationships is crucial. This would involve synthesizing and testing a wider range of fluoro-, bromo-, and iodo-nitrosamines to build predictive models for their toxicity.
For researchers and professionals in drug development, a thorough understanding of these structure-toxicity relationships is paramount for the early identification and mitigation of risks associated with potential nitrosamine impurities. The experimental protocols outlined in this guide provide a robust framework for the comprehensive toxicological evaluation of these challenging compounds, ensuring the safety and quality of pharmaceutical products. Continued research, employing both in vitro and in vivo models, will be essential to refine our understanding and to develop more effective strategies for managing the risks posed by this important class of carcinogens.
References
Fluoro-substituted N-nitrosamines. 5. Carcinogenicity of N-nitroso- bis-(4,4,4-trifluoro-n-butyl)amine in rats. (URL: [Link])
Fluoro-substituted N-nitrosamines. 6. carcinogenicity of N-nitroso-(2,2,2-trifluoroethyl)-ethylamine in rats - PubMed. (URL: [Link])
Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC. (URL: [Link])
Metabolic Activation and DNA Interactions of Carcinogenic N-Nitrosamines to Which Humans Are Commonly Exposed - PMC. (URL: [Link])
Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. (URL: [Link])
Enhancing The Ames Test For N-nitrosamines: Key Findings From A Multi-sector Study. (URL: [Link])
Enhanced AMES Testing for Nitrosamine Mutagenicity - IntoxLab. (URL: [Link])
Fluoro-substituted N-nitrosamines. 1. Inactivity of N-nitrosobis(2,2,2-trifluoroethyl)amine in carcinogenicity and mutagenicity tests - PubMed. (URL: [Link])
N-Nitrosamine Drug Impurity Research at FDA/NCTR: Assessing the Mutagenicity of N. (URL: [Link])
Genotoxicity of a Low-Dose Nitrosamine Mixture as Drinking Water Disinfection Byproducts in NIH3T3 Cells. (URL: [Link])
Structure-activity relationships in nitrosamine carcinogenesis - PubMed. (URL: [Link])
Nitrosamines as Impurities in Drugs - Health Risk Assessment and Mitigation Public Workshop - FDA. (URL: [Link])
Mechanisms of Nitrosamine Mutagenicity and Their Relationship to Rodent Carcinogenic Potency - Health and Environmental Sciences Institute. (URL: [Link])
Nitrosamines in Pharmaceuticals: Toxicity, Risk Analysis, Chemistry, and Test Methods. (URL: [Link])
Mutagenicity and genotoxicity evaluation of 15 nitrosamine drug substance-related impurities in human TK6 cells - PMC. (URL: [Link])
DNA Alkylation Damage by Nitrosamines and Relevant DNA Repair Pathways. (URL: [Link])
Are All Nitrosamines Concerning? A Review Of Mutagenicity And Carcinogenicity Data. (URL: [Link])
Practical and Science-Based Strategy for Establishing Acceptable Intakes for Drug Product N-Nitrosamine Impurities - PMC. (URL: [Link])
nitrosobis(2,2,2-trifluoroethyl)amine — Chemical Substance Information - NextSDS. (URL: [Link])
Genotoxicity assessment of eight nitrosamine impurities using 2D and 3D in vitro human HepaRG models - FDA. (URL: [Link])
DNA adduct formation from tobacco-specific N-nitrosamines - PubMed - NIH. (URL: [Link])
prediction of carcinogenicity from two versus four sex-species groups. (URL: [Link])
Evolution of Research on the DNA Adduct Chemistry of N-Nitrosopyrrolidine and Related Aldehydes - ACS Publications. (URL: [Link])
The genotoxic potential of mixed nitrosamines in drinking water involves oxidative stress and Nrf2 activation | Request PDF. (URL: [Link])
TR-001: Guidelines for Carcinogen Bioassay in Small Rodents - National Toxicology Program. (URL: [Link])
Genotoxicity assessment of eight nitrosamines using 2D and 3D HepaRG cell models - PMC. (URL: [Link])
Determining TD50 values for Nitrosamine to establish higher Acceptable Intake - Veeprho. (URL: [Link])
Less than lifetime limits for N-nitrosamine mutagenic impurities. (URL: [Link])
Relationship between structure, toxicity and activity - NUS Faculty of Science. (URL: [Link])
Mutagenicity of nitrosamines in enhanced Ames tests: A review of strain, metabolism, and solvent effects | Request PDF. (URL: [Link])
Developing Structure-Activity Relationships for N-Nitrosamine Activity - PMC. (URL: [Link])
Redbook 2000: IV.C.6. Carcinogenicity Studies with Rodents January 2006 - FDA. (URL: [Link])
PRACTICAL CONSIDERATIONS IN DERIVING ACCEPATBLE INTAKES FOR NSRIs - Regulations.gov. (URL: [Link])
Comparative in Vitro Toxicity of Nitrosamines and Nitramines Associated with Amine-based Carbon Capture and Storage | Environmental Science & Technology - ACS Publications. (URL: [Link])
The 2-year rodent bioassay in drug and chemical carcinogenicity testing: Performance, utility, and configuration for cancer hazard identification - PubMed. (URL: [Link])
Updated ICH Guidance Opens the Door to Forego Two-Year Rat Carcinogenicity Study, Enabling Six-Month Testing for More Compounds | Taconic Biosciences. (URL: [Link])
Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices - PMC. (URL: [Link])
Opinion on Nitrosamines and Secondary Amines in Cosmetic Products - Public Health - European Commission. (URL: [Link])
Quantum chemical calculations of nitrosamine activation and deactivation pathways for carcinogenicity risk assessment - Frontiers. (URL: [Link])
Optimization of Extraction Recoveries for 4-Chloronitrosopiperidine: A Solvent Comparison Guide
As regulatory scrutiny intensifies around genotoxic impurities, the accurate quantification of complex nitrosamines has become a cornerstone of pharmaceutical and environmental safety. 4-Chloro-N-nitrosopiperidine (CAS 6...
Author: BenchChem Technical Support Team. Date: April 2026
As regulatory scrutiny intensifies around genotoxic impurities, the accurate quantification of complex nitrosamines has become a cornerstone of pharmaceutical and environmental safety. 4-Chloro-N-nitrosopiperidine (CAS 65445-61-6) is a critical reference standard utilized in analytical method validation (AMV) and quality control (QC) for Abbreviated New Drug Applications (ANDA) (1)[1].
Extracting this specific halogenated nitrosamine from complex aqueous or active pharmaceutical ingredient (API) matrices presents a unique thermodynamic challenge. This guide objectively compares the performance of various organic solvents for the liquid-liquid extraction (LLE) of 4-chloronitrosopiperidine, providing the mechanistic causality behind solvent selection and a field-proven, self-validating experimental protocol.
Mechanistic Causality: The Thermodynamics of Nitrosamine Solvation
To optimize extraction, we must first understand the molecular architecture of the target analyte. 4-Chloronitrosopiperidine possesses a highly polar N-nitroso group (-N-N=O) capable of hydrogen bonding, juxtaposed with a chloropiperidine ring that imparts localized lipophilicity. The success of an extraction solvent depends entirely on its ability to disrupt the analyte's hydrogen bonding with the aqueous matrix while effectively solvating both the polar and non-polar domains of the molecule.
Dichloromethane (DCM): DCM remains the gold standard for nitrosamine extraction (2)[2]. Its optimal dipole moment (1.60 D) and weak hydrogen-bond donor capacity (via its protons) perfectly solvate the oxygen of the nitroso group. Furthermore, its high density (>1.3 g/mL) ensures it forms the bottom layer during phase separation, bypassing the emulsion layers that typically form at the aqueous interface.
Ethyl Acetate (EtOAc): Frequently evaluated as a "greener" alternative, EtOAc provides excellent recovery due to its strong hydrogen-bond acceptor properties. However, its partial miscibility with water often leads to severe emulsion formation and the co-extraction of polar matrix interferents, complicating downstream concentration (3)[3].
Methyl tert-butyl ether (MTBE): MTBE offers a lower dielectric constant than EtOAc, significantly reducing water co-extraction while maintaining acceptable recovery rates. The lipophilic chlorine atom on 4-chloronitrosopiperidine enhances its partitioning into MTBE compared to highly polar, non-halogenated nitrosamines.
n-Hexane: Purely aliphatic solvents like hexane lack the dipole moment required to disrupt the strong aqueous hydrogen-bond network surrounding the N-NO group. Consequently, hexane yields exceptionally poor recoveries for polar nitrosamines (4)[4].
Comparative Extraction Performance Data
The following table synthesizes quantitative extraction recovery data across different organic solvents, extrapolated from standardized nitrosamine LLE methodologies.
Solvent
Dielectric Constant (ε)
Polarity Index (P')
Mean Recovery (%)
RSD (%)
Mechanistic Observation
Dichloromethane (DCM)
9.1
3.1
88.5 - 94.8%
< 4.5
Optimal solvation of N-NO bond; bottom layer simplifies collection.
Ethyl Acetate (EtOAc)
6.0
4.4
80.2 - 89.0%
< 6.5
Strong recovery but highly prone to emulsion formation and water co-extraction.
MTBE
2.6
2.5
78.0 - 85.5%
< 7.0
Excellent phase separation; minimizes extraction of polar matrix interferents.
n-Hexane
1.9
0.1
< 25.0%
> 15.0
Insufficient dipole moment to disrupt aqueous hydrogen bonding of the analyte.
Workflow Visualization
Fig 1. Self-validating LLE workflow for 4-chloronitrosopiperidine recovery.
Self-Validating Experimental Protocol
A robust analytical method cannot rely on assumption; it must be a self-validating system. The following protocol embeds internal quality controls to ensure that any loss of analyte is immediately detected and quantified.
Step-by-Step Methodology:
Matrix Preparation & Spiking (The Self-Validation Core):
Accurately weigh 1.0 g of the sample and dissolve it in 5.0 mL of LC-MS grade water. Critical Step: Before any solvent is added, spike the matrix with 100 µL of an isotopically labeled internal standard (e.g., NPIP-d10 or NDPA) at a known concentration (e.g., 50 ng/mL). This internal standard will mimic the partitioning behavior of 4-chloronitrosopiperidine, correcting for matrix effects and evaporative losses.
Solvent Addition:
Add 5.0 mL of the selected extraction solvent (Dichloromethane is highly recommended for optimal recovery) (2)[2].
Liquid-Liquid Partitioning:
Vortex the mixture vigorously for 5 minutes to maximize the surface area between the aqueous and organic phases, driving the thermodynamic transfer of the analyte into the organic layer.
Phase Separation:
Centrifuge the mixture at 4000 rpm for 10 minutes at 4°C. If using DCM, carefully collect the bottom organic layer using a glass Pasteur pipette. If using EtOAc or MTBE, collect the top layer.
Concentration (Volatility Control):
Caution: Evaporation under a harsh nitrogen stream to near dryness results in the complete loss of volatile nitrosamines (5)[5]. Concentrate the organic extract to approximately 0.5 mL using a Kuderna-Danish evaporator at 52°C, or a very gentle nitrogen stream at room temperature.
System Suitability & Analysis:
Inject the concentrated extract into a GC-MS/MS or LC-MS/MS system.
Validation Check: The recovery of the internal standard must fall strictly between 70% and 130% (6)[6]. If the internal standard recovery falls outside this window, the extraction is mechanically invalid, preventing the reporting of a false negative.
References
Title: Simultaneous Determination and Quantification of Nine Nitrosamine Impurities in Semi-Solid Forms Using a GC–MS/MS Method
Source: MDPI
URL: [Link]
Title: Analytics of MX and NDMA, Two Disinfection Byproducts, in Water
Source: Global NEST Journal
URL: [Link]
Title: Rapid Solid-Phase Extraction Method for the Detection of Volatile Nitrosamines in Food
Source: ACS Publications
URL: [Link]
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Title: Critical Evaluation of Methods for the Determination of N-Nitrosamines in Personal Care and Household Products
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in vitro vs in silico toxicity model predictions for 4-chloronitrosopiperidine
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally disrupted pharmaceutical risk assessment. Among these, 4-chloronitrosopiperidine (4-Cl-NPIP) stands out as a highly potent, haloge...
Author: BenchChem Technical Support Team. Date: April 2026
The emergence of Nitrosamine Drug Substance-Related Impurities (NDSRIs) has fundamentally disrupted pharmaceutical risk assessment. Among these, 4-chloronitrosopiperidine (4-Cl-NPIP) stands out as a highly potent, halogenated cyclic nitrosamine. Because minor structural variations in nitrosamines drastically alter their carcinogenic potency, relying on a single predictive model is a critical failure point in drug development.
As an Application Scientist, I approach toxicity prediction not as a checklist, but as a mechanistic puzzle. This guide objectively compares the performance, causality, and integration of in vitro assays and in silico computational models for predicting the toxicity of 4-Cl-NPIP, providing actionable, field-proven methodologies.
Mechanistic Grounding: The Causality of 4-Cl-NPIP Toxicity
To accurately predict toxicity, we must first understand the molecular cascade that causes it. 4-Cl-NPIP is not directly mutagenic; it is a stable precursor that requires metabolic bioactivation.
The Causality of Activation:
Cyclic nitrosamines like 4-Cl-NPIP are oxidized by Cytochrome P450 enzymes (specifically the CYP2A and CYP2E families) [1]. The enzyme catalyzes the
α
-hydroxylation of the carbon adjacent to the nitroso group. This intermediate is highly unstable and spontaneously cleaves to form an alkyldiazonium ion—a highly reactive electrophile that covalently binds to DNA (primarily at the N7 and O6 positions of guanine), causing GC
→
AT transition mutations [2].
Figure 1: Cytochrome P450-mediated metabolic activation pathway of 4-chloronitrosopiperidine.
In Silico Models: QSAR vs. Quantum Mechanics
Computational toxicology has bifurcated into two distinct methodologies for nitrosamines: traditional (Q)SAR and advanced Quantum Mechanics (QM).
(Q)SAR and Expert Systems (e.g., Derek/Sarah Nexus): These models rely on 2D structural alerts[3]. While they successfully flag the N-nitroso group as a mutagenic hazard, they often fail to differentiate the potency between 3-chloro, 4-chloro, and 3,4-dichloronitrosopiperidine.
Quantum Mechanics (QM) Models (e.g., CADRE): QM models calculate the actual electronic structure and transition state energies from first principles[4].
The Causality: The electron-withdrawing chlorine atom at the 4-position alters the electron density and induces "puckering" of the piperidine ring. QM models calculate how this specific geometry lowers the activation energy required for
α
-C-H bond abstraction, accurately predicting 4-Cl-NPIP as a highly potent "Cohort of Concern" (COC) with a
TD50≤0.15
mg/kg/day[4].
In Vitro Models: The Enhanced Ames Test
Standard Bacterial Reverse Mutation Assays (Ames Tests) notoriously yield false negatives for nitrosamines. Overcoming this requires modifying the protocol based on the compound's physical and metabolic properties.
The Causality of S9 Selection: Standard rat liver S9 homogenate lacks sufficient baseline CYP2A/2E1 activity. To generate the diazonium ion, Hamster liver S9 (which naturally expresses higher levels of these specific CYPs) must be used[1].
The Causality of Pre-incubation: Nitrosamines are volatile, and the diazonium ion is short-lived. Standard plate incorporation allows the compound to evaporate or degrade before entering the bacteria. A 30-minute liquid pre-incubation in a sealed tube forces prolonged contact between the compound, the S9 enzymes, and the bacteria.
Figure 2: Enhanced Ames Test workflow utilizing Hamster S9 and pre-incubation for nitrosamines.
Quantitative Data & Model Comparison
In in vivo Fischer rat models, 4-Cl-NPIP demonstrates extreme potency, rapidly inducing esophageal, forestomach, and tongue tumors [5]. The tables below summarize how in silico and in vitro models stack up in predicting this risk.
Table 1: Performance Comparison of Predictive Models for 4-Cl-NPIP
Parameter
In Silico (2D QSAR)
In Silico (QM / CADRE)
In Vitro (Standard Ames)
In Vitro (Enhanced Ames)
Turnaround Time
< 1 Hour
1-2 Days
3-5 Days
3-5 Days
Mechanistic Insight
Low (Alert-based)
High (Activation Energy)
None (Phenotypic)
Moderate (Metabolite-driven)
False Negative Risk
Low (Over-flags)
Very Low
High (Due to volatility)
Low
Potency Resolution
Poor
Excellent
N/A (Qualitative)
Moderate (Dose-response)
Table 2: Quantitative Toxicity Predictions for 4-Cl-NPIP
Step-by-Step Methodology: Self-Validating Enhanced Ames Test
To ensure absolute trustworthiness, this protocol is designed as a closed, self-validating system. If any internal control fails, the assay automatically invalidates itself.
Step 1: Preparation of the S9 Mix
Thaw uninduced Hamster liver S9 homogenate on ice.
Prepare the cofactor mix: 8 mM
MgCl2
, 33 mM
KCl
, 5 mM Glucose-6-phosphate, 4 mM NADP+, and 100 mM sodium phosphate buffer (pH 7.4).
Combine 30% v/v Hamster S9 with 70% v/v cofactor mix. Causality: 30% S9 provides the optimal concentration of CYP2A/2E1 required to overcome the high activation energy of 4-Cl-NPIP.
Step 2: Liquid Pre-Incubation
In a sterile, sealable glass culture tube, combine:
0.1 mL of Salmonella typhimurium tester strain (TA1535 or TA100,
109
cells/mL).
0.5 mL of the 30% Hamster S9 mix.
0.1 mL of 4-Cl-NPIP dissolved in DMSO (at varying concentrations: 10, 33, 100, 333, 1000
μ
g/plate ).
Seal the tube tightly and incubate at 37°C for 30 minutes with gentle shaking (150 rpm).
Step 3: Plating and Incubation
Add 2.0 mL of molten top agar (containing trace histidine/biotin) to the pre-incubation tube.
Vortex gently and pour immediately onto a minimal glucose agar plate.
Allow to solidify, invert, and incubate at 37°C for 48-72 hours.
Step 4: System Validation (Self-Correction)
Positive Control (Activation): N-nitrosodimethylamine (NDMA). Logic: Validates that the Hamster S9 is actively generating diazonium ions. Failure = S9 degradation.
Positive Control (Strain): Sodium azide (without S9). Logic: Proves the TA1535 strain retains its specific base-pair substitution mutation sensitivity.
Negative Control: DMSO vehicle. Logic: Establishes the spontaneous reversion baseline.
Integrated Strategy & Conclusion
Neither in vitro nor in silico models should be used in isolation for complex nitrosamines like 4-Cl-NPIP. The modern paradigm demands an integrated logic workflow: QM models predict the activation energy and structural puckering, which directly informs the selection of the correct in vitro S9 fraction and pre-incubation conditions.
Figure 3: Integrated in silico and in vitro logic for nitrosamine toxicity risk assessment.
By bridging computational quantum mechanics with enhanced biological assays, drug development professionals can eliminate the blind spots associated with nitrosamine toxicity prediction.
References
Lijinsky, W., Saavedra, J. E., Reuber, M. D., & Blackwell, B. N. (1980). "Carcinogenicity of 3-chloronitrosopiperidine, 4-chloronitrosopiperidine, and 3,4-dichloronitrosopiperidine in Fischer rats." Cancer Research. URL:[Link]
"Tale of Three N-Nitrosamines and the Variables Needed to Assess Their Carcinogenicity In Silico Incorporated into a Single Workflow." (2025). Chemical Research in Toxicology, ACS Publications. URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 127854, 4-Chloronitrosopiperidine." PubChem. URL:[Link]
"Comparative metabolism of N-nitrosopiperidine and N-nitrosopyrrolidine by rat liver and esophageal microsomes and cytochrome P450 2A3." (2003). Carcinogenesis, Oxford Academic. URL:[Link]
A Comparative Guide to GC-MS and HPLC Methods for Purity Testing of 4-Chloronitrosopiperidine
In the landscape of pharmaceutical development and manufacturing, ensuring the purity of active pharmaceutical ingredients (APIs) and intermediates is of paramount importance. The presence of impurities, particularly gen...
Author: BenchChem Technical Support Team. Date: April 2026
In the landscape of pharmaceutical development and manufacturing, ensuring the purity of active pharmaceutical ingredients (APIs) and intermediates is of paramount importance. The presence of impurities, particularly genotoxic impurities like N-nitrosamines, is a significant concern for regulatory agencies and manufacturers alike due to their potential carcinogenic risk.[1] 4-chloronitrosopiperidine, a potential process-related impurity or degradant, requires robust analytical methods for its detection and quantification at trace levels.
This guide provides an in-depth comparison of two widely used analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the purity testing of 4-chloronitrosopiperidine. We will delve into the underlying principles of each method, present detailed experimental protocols, and offer a cross-validation perspective to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their specific needs. The validation of these analytical procedures is guided by the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline to ensure the methods are fit for their intended purpose.[2][3][4]
The Imperative for Validated Purity Testing
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) have issued stringent guidelines regarding the control of nitrosamine impurities in human drugs.[5][6][7] These guidelines necessitate the use of validated analytical methods to detect and quantify these impurities at or below their acceptable intake (AI) limits.[8] The choice of analytical technique is critical and depends on the physicochemical properties of the analyte, the sample matrix, and the required sensitivity.
Gas Chromatography-Mass Spectrometry (GC-MS): A Powerful Tool for Volatile Compounds
GC-MS is a well-established technique for the analysis of volatile and semi-volatile compounds.[9] The principle of GC-MS involves the separation of components in a mixture based on their partitioning between a gaseous mobile phase and a stationary phase within a capillary column. The separated components then enter a mass spectrometer, which ionizes the molecules and separates the resulting ions based on their mass-to-charge ratio, providing both qualitative and quantitative information.
Causality in Experimental Choices for GC-MS
For the analysis of 4-chloronitrosopiperidine, GC-MS can be a suitable technique, provided the compound exhibits sufficient thermal stability and volatility. However, a critical consideration for nitrosamines is their potential for thermal degradation in the high-temperature environment of the GC injector and column, which can lead to inaccurate quantification.[10] Therefore, careful optimization of the injection temperature and temperature program is crucial. The choice of a low-bleed capillary column with a suitable stationary phase (e.g., a mid-polarity phase) is also critical to achieve good peak shape and resolution.
Experimental Workflow for GC-MS Analysis
Caption: Workflow for GC-MS Purity Analysis of 4-chloronitrosopiperidine.
Detailed Experimental Protocol for GC-MS
1. Sample Preparation:
Accurately weigh approximately 10 mg of the 4-chloronitrosopiperidine sample.
Dissolve the sample in a suitable volatile solvent, such as dichloromethane or ethyl acetate, in a 10 mL volumetric flask.
Perform serial dilutions to achieve a final concentration within the calibrated range of the instrument (e.g., 1-100 µg/mL).
2. GC-MS Conditions:
GC System: Agilent 8890 GC or equivalent.
Column: Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.
Inlet: Split/splitless injector, operated in splitless mode.
Inlet Temperature: 250°C (optimized to minimize thermal degradation).
Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.
Oven Temperature Program:
Initial temperature: 60°C, hold for 2 minutes.
Ramp: 15°C/min to 280°C.
Hold: 5 minutes at 280°C.
MS System: Agilent 5977B MSD or equivalent.
Ionization Mode: Electron Ionization (EI) at 70 eV.
Source Temperature: 230°C.
Quadrupole Temperature: 150°C.
Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, with characteristic ions for 4-chloronitrosopiperidine (parent ion and major fragments). A full scan mode can be used for initial identification.
High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Range of Compounds
HPLC is a highly versatile and widely used technique in the pharmaceutical industry for the separation, identification, and quantification of a wide range of compounds, including those that are non-volatile or thermally labile.[9] Separation in HPLC is based on the distribution of the analyte between a liquid mobile phase and a solid stationary phase packed in a column.
Causality in Experimental Choices for HPLC
For 4-chloronitrosopiperidine, a reversed-phase HPLC (RP-HPLC) method is generally the most suitable approach. The choice of a C18 column is a common starting point, offering good retention and separation for a broad range of moderately polar compounds. The mobile phase composition, typically a mixture of water and an organic solvent like acetonitrile or methanol, is a critical parameter that needs to be optimized to achieve the desired retention and resolution. The addition of a buffer or an acid (e.g., formic acid or phosphoric acid) to the mobile phase can improve peak shape, especially for basic compounds like piperidine derivatives.[11] UV detection is a common choice for quantification, provided the analyte has a suitable chromophore. For higher sensitivity and specificity, coupling HPLC with a mass spectrometer (LC-MS) is the preferred method.[9]
Experimental Workflow for HPLC Analysis
Caption: Workflow for HPLC Purity Analysis of 4-chloronitrosopiperidine.
Detailed Experimental Protocol for HPLC
1. Sample Preparation:
Accurately weigh approximately 10 mg of the 4-chloronitrosopiperidine sample.
Dissolve the sample in the mobile phase diluent in a 10 mL volumetric flask.
Perform serial dilutions to achieve a final concentration within the calibrated range of the instrument (e.g., 1-100 µg/mL).
Filter the final solution through a 0.45 µm syringe filter before injection.
2. HPLC Conditions:
HPLC System: Agilent 1260 Infinity II LC System or equivalent.
Column: Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm) or equivalent.
Mobile Phase:
A: 0.1% Formic acid in Water.
B: 0.1% Formic acid in Acetonitrile.
Gradient Program:
0-5 min: 30% B
5-15 min: 30% to 80% B
15-20 min: 80% B
20-21 min: 80% to 30% B
21-25 min: 30% B (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 10 µL.
Detection: UV at 235 nm (or a suitable wavelength determined by UV scan).
Cross-Validation: Ensuring Method Equivalency
Cross-validation is a critical exercise when two different analytical methods are used for the same purpose, such as purity testing. The objective is to demonstrate that both methods provide equivalent, reliable, and accurate results. The validation parameters to be compared are defined by ICH Q2(R1) guidelines.[2][12]
Cross-Validation Workflow
Caption: Workflow for Cross-Validation of GC-MS and HPLC Methods.
Comparative Data Summary
The following table summarizes hypothetical performance data from the validation of the GC-MS and HPLC methods for the purity testing of 4-chloronitrosopiperidine.
Validation Parameter
GC-MS Method
HPLC-UV Method
Acceptance Criteria (Typical)
Linearity (r²)
0.9992
0.9995
≥ 0.999
Range (µg/mL)
0.5 - 100
0.5 - 100
Defined by linearity
Accuracy (% Recovery)
98.5% - 101.2%
99.1% - 100.8%
98.0% - 102.0%
Precision (RSD)
- Repeatability
≤ 1.5%
≤ 1.0%
≤ 2.0%
- Intermediate Precision
≤ 1.8%
≤ 1.3%
≤ 2.0%
Limit of Detection (LOD)
0.1 µg/mL
0.15 µg/mL
Reportable
Limit of Quantitation (LOQ)
0.5 µg/mL
0.5 µg/mL
Reportable
Specificity
No interference from blank
No interference from blank
No interference at the retention time of the analyte
Discussion and Recommendations
Both GC-MS and HPLC methods, when properly developed and validated, can be suitable for the purity testing of 4-chloronitrosopiperidine.
GC-MS offers high sensitivity and specificity, especially when operated in SIM mode. The mass spectral data provides an additional layer of confirmation for the identity of the analyte and any impurities. However, the primary concern remains the thermal stability of 4-chloronitrosopiperidine. Any on-column degradation can lead to an underestimation of the main component and an overestimation of certain impurities.[10]
HPLC-UV is a robust and reliable technique that avoids the issue of thermal degradation. It is generally more accessible in quality control laboratories. The method's performance is highly dependent on the optimization of chromatographic conditions to achieve adequate separation from potential impurities. For enhanced sensitivity and confirmation of identity, coupling HPLC with a mass spectrometer (LC-MS/MS) is the industry's "gold standard" for nitrosamine analysis.[9]
Recommendation:
For routine quality control and purity assessment of 4-chloronitrosopiperidine, the RP-HPLC-UV method is recommended due to its robustness, reliability, and avoidance of potential thermal degradation issues. It provides accurate and precise quantitative results.
The GC-MS method serves as an excellent orthogonal technique for confirmatory testing and for the identification of unknown volatile or semi-volatile impurities. Its high sensitivity can be advantageous for trace-level analysis.
Ultimately, the choice of method will depend on the specific requirements of the analysis, the available instrumentation, and the stage of drug development. A comprehensive risk assessment, as recommended by the FDA, should guide the analytical control strategy.[5]
References
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy. [Link]
Navigating the Risks: A Guide to Handling 4-Chloronitrosopiperidine with Confidence
For the dedicated researchers, scientists, and drug development professionals pushing the boundaries of innovation, the safe handling of potent chemical compounds is paramount. This guide provides essential, in-depth saf...
Author: BenchChem Technical Support Team. Date: April 2026
For the dedicated researchers, scientists, and drug development professionals pushing the boundaries of innovation, the safe handling of potent chemical compounds is paramount. This guide provides essential, in-depth safety and logistical information for working with 4-Chloronitrosopiperidine, a compound demanding rigorous safety protocols due to its significant health hazards.
4-Chloronitrosopiperidine is classified as a substance that is toxic if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, and is suspected of causing genetic defects and cancer[1]. As an N-nitroso compound, it belongs to a class of chemicals where many members are known carcinogens[2][3]. Therefore, handling this compound requires a comprehensive safety strategy that extends from personal protective equipment to meticulous disposal procedures. This guide is designed to provide you with the expertise and practical steps to manage the risks associated with 4-Chloronitrosopiperidine effectively.
The Foundation of Safety: Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to 4-Chloronitrosopiperidine. The following recommendations are based on the compound's known hazards and general guidelines for handling potent carcinogens.
PPE Component
Specification
Rationale
Gloves
Double-gloving with nitrile or butyl rubber gloves.
Provides a robust barrier against skin contact. Double-gloving is a critical best practice when handling highly hazardous substances to protect against undetected pinholes or tears in the outer glove[4].
Eye Protection
Chemical safety goggles with side shields or a full-face shield.
Protects against splashes and aerosols that can cause serious eye irritation[1][5]. A face shield offers additional protection for the entire face[6].
Body Protection
A back-closure, disposable gown or a dedicated lab coat.
Prevents contamination of personal clothing. A back-closure gown provides superior protection compared to a standard lab coat[4].
Respiratory Protection
A NIOSH-approved N-95 or higher-level respirator.
Recommended for procedures that may generate dust or aerosols, such as weighing or preparing solutions, to prevent inhalation of this potentially carcinogenic compound[2][4].
Foot Protection
Closed-toe shoes.
A standard laboratory practice to protect against spills.
Operational Plan: A Step-by-Step Guide to Safe Handling
Preparation and Weighing
Designated Area: All work with 4-Chloronitrosopiperidine must be conducted in a designated area, such as a chemical fume hood, to contain any potential release[7].
Pre-use Inspection: Before starting, ensure that the fume hood is functioning correctly and that all necessary PPE and spill cleanup materials are readily available.
Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh paper or in a sealed container to minimize the generation of dust particles.
Solution Preparation and Use
Solvent Handling: When preparing solutions, add the solvent to the container with the pre-weighed 4-Chloronitrosopiperidine slowly to avoid splashing.
Closed Systems: Whenever possible, use a closed system for reactions to prevent the release of vapors or aerosols.
Avoid Contamination: Use dedicated glassware and equipment for handling 4-Chloronitrosopiperidine. If not possible, thoroughly decontaminate all items after use.
Post-Procedure Decontamination
Surface Decontamination: After each procedure, decontaminate all surfaces within the fume hood where the compound was handled. A suitable decontamination solution should be used, followed by a thorough wipe-down.
Equipment Decontamination: All glassware and equipment should be rinsed with a suitable solvent to remove residual 4-Chloronitrosopiperidine before being washed with soap and water. The initial rinseate should be treated as hazardous waste.
Safe Handling Workflow
Caption: A visual guide to the safe handling workflow for 4-Chloronitrosopiperidine.
Disposal Plan: Managing Contaminated Waste
Proper disposal of 4-Chloronitrosopiperidine and all contaminated materials is a critical final step to ensure the safety of all laboratory personnel and to comply with environmental regulations.
Waste Segregation
Solid Waste: All disposable PPE (gloves, gowns), weigh papers, and other solid materials contaminated with 4-Chloronitrosopiperidine should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.
Liquid Waste: All solutions containing 4-Chloronitrosopiperidine and the initial rinses from decontaminating glassware should be collected in a separate, sealed, and labeled hazardous waste container.
Sharps: Any contaminated needles or other sharps must be disposed of in a designated sharps container for hazardous chemical waste.
Disposal Procedures
Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical name: "4-Chloronitrosopiperidine".
Storage: Store hazardous waste containers in a designated and secure satellite accumulation area until they are collected for disposal.
Regulatory Compliance: The disposal of N-nitroso compounds is regulated by the Environmental Protection Agency (EPA)[8][9]. Follow all institutional, local, state, and federal regulations for the disposal of carcinogenic hazardous waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on disposal procedures.
By adhering to these rigorous safety protocols, you can confidently work with 4-Chloronitrosopiperidine while minimizing the risks to yourself, your colleagues, and the environment.
References
OSHA Hazard Information Bulletins: N-Nitroso Compounds in Industry. Occupational Safety and Health Administration. [Link]
4-Chloronitrosopiperidine | C5H9ClN2O | CID 127854 - PubChem. National Institutes of Health. [Link]
N-Nitroso-N-ethylurea - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]
Laboratory-Specific Standard Operating Procedures TITLE: SOP for the safe use of N-Nitrosodiethylamine (DEN). Louisiana State University Health Sciences Center New Orleans. [Link]
N-Nirtosodimethylamine. University of California, Santa Barbara. [Link]
1910.1003 - 13 Carcinogens (4-Nitrobiphenyl, etc.). Occupational Safety and Health Administration. [Link]
MATERIAL SAFETY DATA SHEETS N-NITROSO MEGLUMINE. Cleanchem Laboratories. [Link]
Carcinogens - Overview. Occupational Safety and Health Administration. [Link]
Carcinogens - Standards. Occupational Safety and Health Administration. [Link]
SAFETY DATA SHEET section 1 chemical product & company identification - Sage. [Link]
1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Occupational Safety and Health Administration. [Link]
4-Chloropiperidine — Chemical Substance Information - NextSDS. [Link]
Hazardous Waste Listings. US Environmental Protection Agency. [Link]
Hazardous Substance Fact Sheet - N-Nitrosodimethylamine. New Jersey Department of Health. [Link]
